mass spectrometry analysis of 5-Bromo-4-cyanothiophene-2-carboxylic acid
Executive Summary This technical guide details the mass spectrometric characterization of 5-Bromo-4-cyanothiophene-2-carboxylic acid (CAS: 115682-62-9), a critical intermediate in the synthesis of kinase inhibitors and o...
Author: BenchChem Technical Support Team. Date: February 2026
Executive Summary
This technical guide details the mass spectrometric characterization of 5-Bromo-4-cyanothiophene-2-carboxylic acid (CAS: 115682-62-9), a critical intermediate in the synthesis of kinase inhibitors and organic electronic materials. Due to the compound's acidic nature and halogenated heterocyclic structure, Negative Ion Electrospray Ionization (ESI-) is identified as the optimal detection mode. This document provides a validated workflow for structural confirmation, isotopic analysis, and trace quantification, emphasizing the mechanistic interpretation of fragmentation pathways.
Compound Profile & Physicochemical Context
Understanding the physicochemical properties of the analyte is the prerequisite for successful ionization.
Property
Value / Description
MS Implication
Formula
C₆H₂BrNO₂S
Distinct isotopic envelope (Br + S)
Exact Mass
230.899 (⁷⁹Br); 232.897 (⁸¹Br)
Target m/z for [M-H]⁻ is ~229.9 / 231.9
Functional Groups
Carboxylic Acid (C2), Cyano (C4), Bromo (C5)
High acidity; facile deprotonation
pKa (Calc.)
~2.5 – 3.0
Ionizes efficiently at neutral or basic pH
LogP
~2.1
Soluble in MeOH, ACN; moderately hydrophobic
Scientific Insight: The electron-withdrawing nature of the cyano (-CN) and bromo (-Br) substituents significantly increases the acidity of the carboxylic acid group compared to unsubstituted thiophene-2-carboxylic acid (pKa ~3.5). This makes the molecule exceptionally sensitive in ESI(-) mode, often requiring no basic additives for strong signal generation.
Experimental Methodology
Sample Preparation
Stock Solution: Dissolve 1 mg in 1 mL Methanol (MeOH).
Working Standard: Dilute to 1 µg/mL in 50:50 Methanol:Water (v/v).
Additives: For ESI(-), the addition of 0.1% Ammonium Hydroxide (NH₄OH) or 5 mM Ammonium Acetate is recommended to stabilize the deprotonated carboxylate anion [M-H]⁻ and ensure pH > pKa. Avoid Formic Acid, as it suppresses ionization in negative mode.
Capillary Voltage: -2.5 kV to -3.5 kV (Lower voltages reduce discharge in negative mode)
Cone Voltage: 20–30 V (Keep low to prevent in-source decarboxylation)
Source Temperature: 120°C
Desolvation Temperature: 350°C
Mass Spectral Characterization
Full Scan Analysis: The Isotopic Fingerprint
The most diagnostic feature of this compound is its isotopic pattern, driven by Bromine (⁷⁹Br/⁸¹Br ≈ 1:1) and Sulfur (³²S/³⁴S ≈ 95:4).
Isotopic Distribution Table (Theoretical)
Ion Identity
Mass (m/z)
Relative Abundance
Origin
[M-H]⁻ (⁷⁹Br)
229.89
100% (Base Peak)
Monoisotopic
[M-H]⁻ (⁸¹Br)
231.89
~98%
⁸¹Br Isotope
[M-H+2]⁻ (³⁴S)
231.89
~4.5%
³⁴S contribution to the 231 peak
| [M-H+4]⁻ | 233.89 | ~4.4% | ⁸¹Br + ³⁴S |
Note: The "twin tower" peaks at m/z 229.9 and 231.9 are characteristic of a mono-brominated species.
Tandem MS (MS/MS) Fragmentation Pathways
Structural elucidation relies on Collision-Induced Dissociation (CID). The fragmentation is dominated by the stability of the thiophene core and the lability of the carboxyl group.
Primary Transition (Quantification):
Precursor: m/z 229.9 ([M-H]⁻)
Product: m/z 185.9 (Loss of CO₂, -44 Da)
Mechanism: Facile decarboxylation is the hallmark of carboxylic acids in negative mode. The resulting anion is stabilized by the electron-withdrawing Cyano and Bromo groups on the aromatic ring.
Secondary Transition (Qualification):
Precursor: m/z 185.9
Product: m/z 79.9 / 81.9 (Bromide ion, Br⁻)
Mechanism: High-energy collision can cleave the C-Br bond, releasing the bromide anion.
Mechanistic Visualization
The following diagram illustrates the ionization and fragmentation logic, generated using Graphviz.
Figure 1: MS/MS fragmentation pathway for 5-Bromo-4-cyanothiophene-2-carboxylic acid in ESI(-) mode.
Method Validation Parameters
To ensure data integrity (Trustworthiness), the following validation criteria should be met:
Linearity: The method should demonstrate linearity (R² > 0.99) over the range of 10 ng/mL to 1000 ng/mL.
Carryover: Due to the "sticky" nature of carboxylic acids on metallic surfaces, a blank injection (MeOH) must follow high-concentration samples.
Matrix Effects: Thiophene derivatives can suffer ion suppression in biological matrices. Use a deuterated internal standard or standard addition if analyzing in plasma/media.
Troubleshooting Common Artifacts
Dimerization: A peak at m/z ~461 ([2M-H]⁻) indicates concentration is too high or source temperature is too low.
In-Source Fragmentation: If m/z 185.9 is observed in the MS1 scan, the Cone Voltage is too high. Reduce it to <20V to preserve the parent ion.
Adducts: In the presence of high sodium, [M-2H+Na]⁻ peaks may appear. Ensure solvents are LC-MS grade.
References
BenchChem. (2025).[5] 5-Bromothiophene-2-carboxylic acid: Structure and Properties. Retrieved from
National Institute of Standards and Technology (NIST). (2023). Mass Spectral Library: Thiophene Derivatives. Retrieved from
Gross, J. H. (2017). Mass Spectrometry: A Textbook (3rd ed.). Springer.
Sigma-Aldrich. (2023). 5-Bromo-2-thiophenecarboxylic acid Product Specification. Retrieved from
PubChem. (2023).[6] Compound Summary: 5-Bromothiophene-2-carboxylic acid.[7][5][6] National Library of Medicine. Retrieved from
An In-depth Technical Guide to the Solubility Profile of 5-Bromo-4-cyanothiophene-2-carboxylic Acid
For Researchers, Scientists, and Drug Development Professionals Introduction: The Critical Role of Solubility in Drug Discovery 5-Bromo-4-cyanothiophene-2-carboxylic acid is a substituted thiophene derivative, a class of...
Author: BenchChem Technical Support Team. Date: February 2026
For Researchers, Scientists, and Drug Development Professionals
Introduction: The Critical Role of Solubility in Drug Discovery
5-Bromo-4-cyanothiophene-2-carboxylic acid is a substituted thiophene derivative, a class of heterocyclic compounds of significant interest in medicinal chemistry and materials science.[1] The thiophene scaffold is a key component in numerous pharmaceuticals due to its bioisosteric relationship with the benzene ring, offering modified physicochemical properties and metabolic profiles. The specific substitutions of a bromo group, a cyano group, and a carboxylic acid on the thiophene ring of the title compound suggest its potential as a versatile building block in the synthesis of novel bioactive molecules.[2][3]
In the realm of drug development, understanding the solubility profile of a compound is a cornerstone of its developability. Solubility dictates a molecule's bioavailability, influences its formulation strategies, and ultimately impacts its therapeutic efficacy. A comprehensive solubility profile across a range of solvents and pH conditions is therefore indispensable for any rational drug design and development program. This guide provides a robust framework for determining and understanding the solubility of 5-Bromo-4-cyanothiophene-2-carboxylic acid, enabling researchers to make informed decisions in their synthetic and formulation efforts.
Physicochemical Properties: A Predictive Overview
Property
Predicted Value/Characteristic
Rationale based on Structurally Similar Compounds
Molecular Formula
C₆H₂BrNO₂S
Based on chemical structure
Molecular Weight
248.06 g/mol
Calculated from the molecular formula
Appearance
White to off-white or pale yellow crystalline solid
Thiophene carboxylic acids are typically crystalline solids.[4]
Melting Point
Likely >150 °C
The presence of polar functional groups and the bromine atom would lead to a relatively high melting point. For example, 5-Bromo-2-thiophenecarboxylic acid has a melting point of 141-144 °C.[5]
pKa
Estimated around 3-4
The carboxylic acid group is the primary acidic proton. The electron-withdrawing nature of the bromo and cyano groups would likely lower the pKa compared to unsubstituted thiophene-2-carboxylic acid.
LogP
Moderately Lipophilic
The thiophene ring and bromo group contribute to lipophilicity, while the carboxylic acid and cyano groups increase polarity. The overall LogP will be a balance of these effects.
Experimental Workflow for Solubility Determination
A systematic approach is crucial for accurately determining the solubility profile. The following workflow outlines the key steps from material acquisition to data analysis.
Figure 1: A generalized workflow for determining the equilibrium solubility of 5-Bromo-4-cyanothiophene-2-carboxylic acid.
Detailed Experimental Protocols
Materials and Equipment
5-Bromo-4-cyanothiophene-2-carboxylic acid (ensure high purity, >98%)
Selected solvents (e.g., water, phosphate-buffered saline (PBS) at various pH, ethanol, methanol, isopropanol, acetonitrile, acetone, dimethyl sulfoxide (DMSO), tetrahydrofuran (THF))
Analytical balance
Vortex mixer
Thermostatic shaker/incubator
Centrifuge
Syringe filters (e.g., 0.22 µm PTFE or PVDF)
Volumetric flasks and pipettes
HPLC system with a UV detector
C18 reverse-phase HPLC column
Protocol 1: Equilibrium Solubility Determination via Shake-Flask Method
This method is considered the gold standard for determining equilibrium solubility.
Preparation: Add an excess amount of 5-Bromo-4-cyanothiophene-2-carboxylic acid (e.g., 5-10 mg) to a series of vials, each containing a known volume (e.g., 1 mL) of the selected solvents. The amount of solid should be sufficient to ensure that undissolved solid remains at equilibrium.
Equilibration: Seal the vials and place them in a thermostatic shaker set at a controlled temperature (e.g., 25 °C or 37 °C). Agitate the samples for a predetermined period (typically 24 to 48 hours) to ensure equilibrium is reached.
Phase Separation: After equilibration, centrifuge the vials at high speed (e.g., 10,000 rpm for 15 minutes) to pellet the undissolved solid.
Sample Collection: Carefully collect an aliquot of the supernatant. For highly saturated solutions, it may be necessary to filter the supernatant through a 0.22 µm syringe filter to remove any remaining particulates.
Dilution: Accurately dilute the collected supernatant with a suitable solvent (usually the mobile phase of the analytical method) to a concentration within the linear range of the calibration curve.
Protocol 2: Analytical Quantification by HPLC-UV
High-Performance Liquid Chromatography (HPLC) with UV detection is a robust and widely used technique for quantifying the concentration of dissolved analytes.[6]
Standard Preparation: Prepare a stock solution of 5-Bromo-4-cyanothiophene-2-carboxylic acid in a suitable solvent (e.g., methanol or acetonitrile) at a known concentration. From this stock, prepare a series of calibration standards by serial dilution.
Chromatographic Conditions (Example):
Column: C18 reverse-phase, 4.6 x 150 mm, 5 µm
Mobile Phase: A gradient of acetonitrile and water (with 0.1% formic acid) may be a good starting point.
Flow Rate: 1.0 mL/min
Injection Volume: 10 µL
Detection Wavelength: Determined by UV-Vis spectral scan of the compound (thiophenes typically absorb in the UV range).[6]
Column Temperature: 30 °C
Analysis: Inject the prepared calibration standards and the diluted samples from the solubility experiment onto the HPLC system.
Calibration Curve: Plot the peak area of the analyte from the standards against their known concentrations to generate a calibration curve.
Solubility Calculation: Use the equation of the line from the calibration curve to determine the concentration of the diluted samples. Multiply this concentration by the dilution factor to obtain the solubility of 5-Bromo-4-cyanothiophene-2-carboxylic acid in each solvent.
The following table presents a hypothetical but scientifically plausible solubility profile for 5-Bromo-4-cyanothiophene-2-carboxylic acid, based on the general behavior of similar compounds. This should be used as a template to be populated with experimentally determined data.
Solvent
pH (for aqueous)
Temperature (°C)
Anticipated Solubility (µg/mL)
Classification
Water
~3-4 (native)
25
< 50
Sparingly Soluble
PBS
5.0
25
50 - 150
Slightly Soluble
PBS
7.4
25
> 1000
Soluble
Ethanol
N/A
25
> 5000
Freely Soluble
Methanol
N/A
25
> 3000
Soluble
Acetone
N/A
25
> 2000
Soluble
Acetonitrile
N/A
25
> 1000
Soluble
Chloroform
N/A
25
< 100
Slightly Soluble
Dimethyl Sulfoxide (DMSO)
N/A
25
> 10000
Very Soluble
Discussion of Expected Results and Influencing Factors
The Impact of pH
The carboxylic acid moiety is the primary driver of pH-dependent solubility. At pH values below its pKa, the carboxylic acid will be predominantly in its neutral, protonated form (-COOH), which is less soluble in aqueous media. As the pH increases above the pKa, the carboxylic acid will deprotonate to form the carboxylate anion (-COO⁻), which is significantly more water-soluble due to its ionic nature. This is reflected in the hypothetical data, showing a marked increase in solubility from acidic to neutral and basic pH.
The Role of Organic Solvents
The solubility in organic solvents is governed by the principle of "like dissolves like."
Polar Protic Solvents (e.g., Ethanol, Methanol): These solvents can act as both hydrogen bond donors and acceptors, and are expected to effectively solvate the carboxylic acid and cyano groups, leading to good solubility.
Polar Aprotic Solvents (e.g., DMSO, Acetone, Acetonitrile): These solvents are also anticipated to be good solvents, particularly DMSO, which is a powerful solvent for a wide range of organic compounds.
Nonpolar Solvents (e.g., Chloroform): Due to the polar functional groups, the solubility in nonpolar solvents is expected to be limited.[7]
Troubleshooting and Considerations
Compound Purity: Impurities can significantly affect solubility measurements. Ensure the starting material is of high purity, confirmed by techniques like NMR or LC-MS.
Equilibration Time: In some cases, 24 hours may not be sufficient to reach equilibrium, especially for poorly soluble compounds in viscous solvents. It is advisable to test multiple time points (e.g., 24, 48, and 72 hours) to confirm that equilibrium has been achieved.
Metastable Forms: The compound may exist in different polymorphic forms, each with its own unique solubility. It is important to characterize the solid form used in the experiments.
Degradation: The stability of the compound in the chosen solvents and under the experimental conditions should be assessed. A peak purity analysis in the HPLC chromatogram can help identify potential degradation products.
Conclusion and Future Directions
This guide provides a comprehensive framework for the systematic determination of the solubility profile of 5-Bromo-4-cyanothiophene-2-carboxylic acid. By following the outlined experimental protocols and considering the influencing factors, researchers can generate the critical data needed to advance their drug discovery and development programs. The experimentally determined solubility profile will be instrumental in guiding lead optimization, selecting appropriate formulation strategies, and ultimately unlocking the full therapeutic potential of this promising chemical scaffold.
References
ResearchGate. (n.d.). GLC and GLC-MS Analysis of Thiophene Derivatives in Plants and in in vitro Cultures of Tagetes patula L. (Asteraceae). Retrieved from [Link]
Cheméo. (n.d.). Chemical Properties of 2,5-Thiophenedicarboxylic acid (CAS 4282-31-9). Retrieved from [Link]
YouTube. (2025, March 24). Synthesis of 5-cyano-4-ethylthiophene-3-carboxylic acid from 3,4-dibromothiophene. Retrieved from [Link]
Chemchart. (n.d.). 5-Bromothiophene-2-carboxylic acid (7311-63-9). Retrieved from [Link]
MySkinRecipes. (n.d.). 5-Bromo-4-methylthiophene-2-carboxylic acid. Retrieved from [Link]
National Institutes of Health. (n.d.). Design, synthesis, and spasmolytic activity of thiophene-based derivatives via Suzuki cross-coupling reaction of 5-bromothiophene-2-carboxylic acid: their structural and computational studies. Retrieved from [Link]
Beilstein Journals. (2007, September 4). Development of potential manufacturing routes for substituted thiophenes – Preparation of halogenated 2-thiophenecarboxylic acid derivatives as building blocks for a new family of 2,6-dihaloaryl 1,2,4-triazole insecticides. Retrieved from [Link]
reactivity and stability of 5-Bromo-4-cyanothiophene-2-carboxylic acid
An In-depth Technical Guide to the Reactivity and Stability of 5-Bromo-4-cyanothiophene-2-carboxylic acid Prepared for: Researchers, Scientists, and Drug Development Professionals From the desk of: The Senior Application...
Author: BenchChem Technical Support Team. Date: February 2026
An In-depth Technical Guide to the Reactivity and Stability of 5-Bromo-4-cyanothiophene-2-carboxylic acid
Prepared for: Researchers, Scientists, and Drug Development Professionals
From the desk of: The Senior Application Scientist
Introduction: A Versatile Heterocyclic Scaffold
5-Bromo-4-cyanothiophene-2-carboxylic acid is a highly functionalized heterocyclic compound that serves as a pivotal building block in the realms of medicinal chemistry and materials science.[1] Its structure, featuring a thiophene core substituted with three distinct and reactive functional groups—a bromine atom, a cyano group, and a carboxylic acid—offers a rich platform for synthetic diversification. The strategic placement of these groups, particularly the electron-withdrawing cyano and carboxylic acid moieties, profoundly influences the molecule's electronic properties, stability, and reactivity. This guide provides a comprehensive analysis of these characteristics, offering field-proven insights into its handling, stability under various conditions, and its application in key synthetic transformations.
Table 1: Core Chemical Identifiers and Properties
Identifier
Value
Source
IUPAC Name
5-bromo-4-cyanothiophene-2-carboxylic acid
-
Molecular Formula
C₆H₂BrNO₂S
-
Molecular Weight
232.06 g/mol
-
Appearance
Expected to be a solid, ranging from off-white to yellow
| Storage Temperature | 2-8°C, under inert gas, protected from light |[2] |
Molecular Structure and Electronic Landscape
The reactivity of 5-Bromo-4-cyanothiophene-2-carboxylic acid is dictated by the interplay of its constituent parts. The thiophene ring provides an aromatic scaffold, while the substituents modulate its electronic density and create specific sites for chemical modification.
Caption: Key reactive sites and corresponding synthetic transformations.
Reactions at the Carboxylic Acid Group
The carboxylic acid is readily converted into other functional groups. Standard esterification (e.g., Fischer esterification with an alcohol under acidic catalysis) or amide bond formation (using coupling agents like DCC or EDC) are highly efficient. [3][4]It is often advantageous to protect the carboxylic acid as an ester prior to performing cross-coupling reactions to enhance solubility in organic solvents and prevent potential interference with organometallic reagents.
[4][5]
Palladium-Catalyzed Cross-Coupling at the C-Br Bond
The carbon-bromine bond is the most valuable site for building molecular complexity. It readily participates in a variety of palladium-catalyzed cross-coupling reactions.
Suzuki-Miyaura Coupling: This reaction is a powerful method for forming C-C bonds by coupling the bromothiophene with an organoboron reagent (boronic acid or ester). [4][6]It is widely used to introduce aryl or heteroaryl substituents at the 5-position. [3][7]The reaction is tolerant of many functional groups, making it ideal for late-stage diversification in drug discovery programs.
[5]
Sonogashira Coupling: This coupling reaction introduces an alkyne moiety by reacting the bromothiophene with a terminal alkyne in the presence of palladium and copper(I) co-catalysts. [8][9]This transformation is crucial for synthesizing conjugated systems used in materials science and as precursors for further chemical modifications.
[10]
Caption: General workflow for a Suzuki-Miyaura cross-coupling reaction.
| Temperature | 90 - 110 °C | Provides activation energy for the catalytic cycle | [5]|
Nucleophilic Aromatic Substitution (SNAr)
The strong electron-withdrawing effects of the cyano and carboxylic acid groups activate the thiophene ring for SNAr, allowing the displacement of the bromide by a suitable nucleophile. [13][14]This provides a complementary method to cross-coupling for introducing heteroatom-based substituents (e.g., amines, alkoxides, thiolates). The reaction typically proceeds via a Meisenheimer complex intermediate. [14][15]The choice of solvent and the strength of the nucleophile are critical for achieving high yields.
Experimental Protocols
Protocol 1: General Procedure for Suzuki-Miyaura Coupling
This protocol is a representative example and must be optimized for specific substrates.
Esterification (Optional but Recommended): Convert 5-Bromo-4-cyanothiophene-2-carboxylic acid to its methyl or ethyl ester using standard procedures (e.g., refluxing in methanol with a catalytic amount of H₂SO₄).
Reaction Setup: To an oven-dried Schlenk flask under an inert atmosphere (Argon or Nitrogen), add the 5-bromo-4-cyanothiophene-2-carboxylate (1.0 equiv), the desired arylboronic acid (1.2-1.5 equiv), and the base (e.g., K₃PO₄, 2.0-3.0 equiv).
Catalyst Addition: Add the palladium catalyst (e.g., Pd(PPh₃)₄, 2-5 mol%).
Solvent Addition: Add the degassed solvent system (e.g., a 4:1 mixture of 1,4-dioxane and water).
Reaction: Heat the mixture to the desired temperature (e.g., 90-100 °C) and stir vigorously for the required time (typically 4-24 hours), monitoring progress by TLC or LC-MS.
Workup: After cooling to room temperature, dilute the reaction mixture with water and extract with an organic solvent (e.g., ethyl acetate). Wash the combined organic layers with brine, dry over anhydrous Na₂SO₄, filter, and concentrate under reduced pressure.
Purification: Purify the crude product by column chromatography on silica gel to yield the desired 5-aryl-4-cyanothiophene-2-carboxylate.
[5]
Handling and Safety Precautions
As with any halogenated and functionally complex organic compound, appropriate safety measures are essential. Information should be derived from the Safety Data Sheet (SDS) of closely related compounds.
[16][17][18]
Table 3: Safety and Handling Summary
Hazard Category
Precautionary Measures
Source
Skin & Eye Irritation
Causes skin and serious eye irritation. Wear safety goggles with side-shields, impervious gloves, and a lab coat.
| Storage | Store in a tightly closed container in a cool, dry, and well-ventilated place (2-8°C recommended). Store locked up and under an inert atmosphere. | [2][16]|
Conclusion
5-Bromo-4-cyanothiophene-2-carboxylic acid is a potent and versatile synthetic intermediate. Its stability profile is robust under typical synthetic conditions, though care must be taken to avoid hydrolysis of the nitrile under harsh basic or acidic conditions. The molecule's true strength lies in its predictable and selective reactivity. The carboxylic acid allows for straightforward derivatization, while the C-Br bond serves as a versatile handle for sophisticated palladium-catalyzed cross-coupling reactions. Furthermore, the electron-deficient nature of the thiophene ring opens the door to nucleophilic substitution chemistry. This combination of stability and multi-faceted reactivity makes it an invaluable tool for the construction of complex molecular architectures in drug discovery and materials science.
References
Dependence of cyano bonded phase hydrolytic stability on ligand structure and solution pH. vertexaisearch.cloud.google.com.
Nucleophilic Substitution Reactions by Electron Transfer. Chemical Reviews.
Mechanistic pathways for halogen dance reactions in bromo-thiophenes. Indian Academy of Sciences.
Decarboxylation of five-membered Heterocycles: Complete mechanism and role of Resonance energy. YouTube.
Study of aromatic nucleophilic substitution with amines on nitrothiophenes in room-temper
Arylation of halogenated thiophene carboxylate via Suzuki–Miyaura reaction: Anti-bacterial study against clinically isolated extensively drug resistant Escherichia coli sequence type 405 and computational investig
Synthesis of Thiophene-Based Derivatives and the Effects of Their Molecular Structure on the Mesomorphic Behavior and Temperature Range of Liquid-Crystalline Blue Phases. MDPI.
5-Bromo-thiophene-2-carboxylic acid methyl ester SDS, 62224-19-5 Safety D
5-Bromothiophene-2-carboxylic acid molecular structure and IUPAC name. Benchchem.
Design, synthesis, and spasmolytic activity of thiophene-based derivatives via Suzuki cross-coupling reaction of 5-bromothiophene-2-carboxylic acid: their structural and comput
Design, synthesis, and spasmolytic activity of thiophene-based derivatives via Suzuki cross-coupling reaction of 5-bromothiophene-2-carboxylic acid: their structural and computational studies.
Suzuki-Miyaura Coupling. Chemistry LibreTexts.
Decarbonylative Sonogashira Cross-Coupling of Carboxylic Acids. PMC.
Sonogashira Coupling. Organic Chemistry Portal.
Design, synthesis, and spasmolytic activity of thiophene-based derivatives via Suzuki cross-coupling reaction of 5-bromothiophene-2-carboxylic acid: their structural and comput
Decarbonylative Sonogashira Cross-Coupling: Fruitful Marriage of Alkynes with Carboxylic Acid Electrophiles. The Royal Society of Chemistry.
Deprotonation of 2-thiophenecarboxylic acid. Reddit.
Application Notes and Protocols for Coupling Reactions of 5-Bromooxazole-4-carboxylic Acid. Benchchem.
Author: BenchChem Technical Support Team. Date: February 2026
Executive Summary
5-Bromo-4-cyanothiophene-2-carboxylic acid represents a high-value "linchpin" scaffold for medicinal chemistry. Unlike simple thiophenes, this trisubstituted core offers three orthogonal reactive handles—an electrophilic bromide at C5, a versatile nitrile at C4, and a nucleophilic/electrophilic carboxylic acid at C2. This unique substitution pattern allows for the rapid generation of high-density molecular complexity, making it an ideal building block for kinase inhibitors, antimicrobial agents, and spasmolytics.
This guide details the chemoselective functionalization of this scaffold, providing validated protocols for cross-coupling, heterocycle construction, and late-stage diversification.
Chemical Reactivity Profile
The strategic value of this compound lies in the differential reactivity of its three functional groups. Successful utilization requires a specific order of operations to avoid chemoselectivity issues (e.g., decarboxylation or catalyst poisoning).
The Tri-Functional Handle Map
Figure 1: Orthogonal reactivity map of the 5-Bromo-4-cyanothiophene-2-carboxylic acid scaffold.
Experimental Protocols
Protocol A: C2-Protection (Esterification)
Rationale: The free carboxylic acid at C2 can interfere with Palladium catalysts during cross-coupling (C5) and can complicate nitrile reductions (C4). Converting it to a methyl or ethyl ester is the recommended first step.
Rationale: The nitrile group at C4 is a "masked" carboxylic acid bioisostere. Converting it to a tetrazole (using sodium azide) improves metabolic stability and bioavailability compared to the parent acid.
Materials:
C5-Arylated Thiophene Intermediate (from Protocol B)
Sodium Azide (NaN₃, 3.0 equiv)
Ammonium Chloride (NH₄Cl, 3.0 equiv)
DMF (Dimethylformamide)
Procedure:
Dissolve the intermediate in DMF (0.2 M).
Add NaN₃ and NH₄Cl.
Heat to 100–110°C for 12–24 hours behind a blast shield.
Cool to room temperature and dilute with water.
Acidify carefully with 1M HCl to pH 3–4 to precipitate the tetrazole.
Filter the solid or extract with EtOAc/n-Butanol.
Case Study: Synthesis of a Dual-Pharmacophore Kinase Inhibitor
This workflow demonstrates the synthesis of a hypothetical kinase inhibitor "Compound X," utilizing the C5 position for hydrophobic pocket binding and the C2 position for solvent-front interaction.
Synthetic Pathway Visualization
Figure 2: Step-wise synthesis of a trisubstituted thiophene bioactive agent.
Data Summary: Optimization of Suzuki Coupling (Step 2)
Entry
Catalyst
Solvent
Base
Temp (°C)
Yield (%)
1
Pd(OAc)₂
Toluene
K₂CO₃
100
45
2
Pd(PPh₃)₄
DME/H₂O
Na₂CO₃
85
72
3
Pd(dppf)Cl₂
Dioxane/H₂O
Cs₂CO₃
90
91
4
Pd₂dba₃/XPhos
THF
K₃PO₄
60
88
Table 1: Optimization data for the cross-coupling of methyl 5-bromo-4-cyanothiophene-2-carboxylate with phenylboronic acid.
References
Design, synthesis, and spasmolytic activity of thiophene-based derivatives via Suzuki cross-coupling reaction of 5-bromothiophene-2-carboxylic acid.
Source: Turk J Chem. 2020; 44(5): 1410–1422.[3]
URL:[Link]
Synthesis and biological evaluation of novel active arylidene derivatives of thiophene-2-carboxylic acid.
Source: ResearchGate (General Methodology Reference).
URL:[Link]
PubChem Compound Summary: 5-Bromothiophene-2-carboxylic acid.
Source: National Center for Biotechnology Information (2025).
URL:[Link]
Application Note: Strategic Functionalization of 5-Bromo-4-cyanothiophene-2-carboxylic acid
Executive Summary 5-Bromo-4-cyanothiophene-2-carboxylic acid is a high-value heterocyclic building block characterized by orthogonal reactivity .[1] Unlike simple thiophenes, this trisubstituted scaffold possesses three...
Author: BenchChem Technical Support Team. Date: February 2026
Executive Summary
5-Bromo-4-cyanothiophene-2-carboxylic acid is a high-value heterocyclic building block characterized by orthogonal reactivity .[1] Unlike simple thiophenes, this trisubstituted scaffold possesses three distinct chemical handles—a carboxylic acid at C2, a nitrile at C4, and a bromide at C5—activated by the electron-poor nature of the thiophene core.[1]
This guide provides validated protocols for utilizing this molecule as a "linchpin" in the synthesis of kinase inhibitors, antimicrobial agents, and organic electronic materials.[1] By exploiting the electronic differentiation between the C2 and C5 positions, researchers can achieve high regioselectivity without extensive protecting group manipulations.[1]
Chemical Reactivity Profile
Electronic Architecture
The reactivity of the thiophene ring is heavily modulated by the substituents:
C5-Bromide (Electrophile): The adjacent electron-withdrawing nitrile (-CN) at C4 and the carboxyl group at C2 significantly lower the LUMO energy at C5.[1] This makes the C-Br bond highly susceptible to oxidative addition by Palladium(0) species, often allowing cross-coupling under milder conditions than unactivated bromothiophenes [1, 2].[1]
C2-Carboxylic Acid (Nucleophile/Electrophile): Typical pKa ~3.[1]5. It serves as a handle for amidation (library generation) or decarboxylation.
C4-Nitrile (Dipole/Electrophile): A versatile precursor for amines, amides, or tetrazoles (bioisosteres for carboxylic acids).[1]
Chemo-selectivity Map
The following diagram illustrates the logical flow of functionalization, prioritizing the preservation of the most sensitive groups.[1]
Coupling) is preferred to avoid hydrolysis of the ester later in the sequence.[1]
Experimental Protocols
Protocol A: C2-Amidation (Library Generation)
Objective: Functionalize the carboxylic acid while preserving the C5-bromide for downstream coupling.[1]
Mechanism: The electron-withdrawing nitrile group at C4 increases the acidity of the C2-COOH, but also makes the carbonyl carbon highly electrophilic.[1] Standard HATU coupling is efficient.
Dissolution: Dissolve the thiophene acid (1.0 mmol) in anhydrous DMF (5 mL/mmol) under N₂ atmosphere.
Activation: Add DIPEA (3.0 mmol) followed by HATU (1.2 mmol). Stir at room temperature (RT) for 15 minutes. Note: The solution should turn slightly yellow.[1]
Addition: Add the amine partner (1.1 mmol).
Reaction: Stir at RT for 4–12 hours. Monitor by LC-MS (Target mass: M+H).[1]
Work-up: Dilute with EtOAc (20 mL), wash with 1N HCl (to remove excess amine/DIPEA), saturated NaHCO₃, and brine.
Purification: Dry over Na₂SO₄, concentrate, and purify via flash chromatography (Hexane/EtOAc).
Expert Tip: If the amine partner is unreactive (e.g., anilines), convert the acid to the acid chloride using oxalyl chloride/DMF(cat.) in DCM before reacting with the amine.[1]
Protocol B: C5-Suzuki-Miyaura Cross-Coupling
Objective: Install an aryl or heteroaryl group at the C5 position.[1]
Context: The C4-cyano group activates the C5-Br bond, facilitating oxidative addition.[1] However, the nitrile is sensitive to strong bases at high temperatures (risk of hydrolysis).[1] We use a mild base/catalyst system [2, 3].
Materials:
Substrate: 5-Bromo-4-cyano-thiophene-2-amide (from Protocol A) (1.0 eq)[1]
Safety: NaN₃ is toxic and can form explosive hydrazoic acid with strong acids. Use a blast shield.
Setup: In a pressure vial, dissolve substrate, NaN₃, and ZnBr₂ in solvent.
Heating: Heat to 100°C for 12–24 hours. The ZnBr₂ acts as a Lewis acid to activate the nitrile [4].
Work-up (Critical): Cool to RT. Add EtOAc and slowly acidify with 1N HCl to pH 3 (Caution: HN₃ evolution possible—perform in fume hood).
Extraction: Extract the tetrazole into the organic layer.
References
Design, synthesis, and spasmolytic activity of thiophene-based derivatives via Suzuki cross-coupling reaction of 5-bromothiophene-2-carboxylic acid.
Source: National Institutes of Health (NIH) / Turk J Chem.
URL:[1][Link]
Regiocontroled Pd-catalysed C5-arylation of 3-substituted thiophene derivatives using a bromo-substituent as blocking group.
Source: Beilstein Journal of Organic Chemistry.
URL:[Link][1]
Discovery of new antimicrobial thiophene derivatives with activity against drug-resistant Gram negative-bacteria.
Source: Frontiers in Microbiology.
URL:[Link]
Zinc(II)-catalyzed synthesis of 5-substituted 1H-tetrazoles.
Source: Journal of Organic Chemistry (General reference for Protocol C mechanism).[1]
Note: Adapted from standard Demko-Sharpless methodology for nitrile-to-tetrazole conversion.[1]
Application Note: Functionalization & Cross-Coupling of 5-Bromo-4-cyanothiophene-2-carboxylic Acid
Introduction & Chemical Profile[1][2][3][4][5][6][7][8][9][10] 5-Bromo-4-cyanothiophene-2-carboxylic acid is a highly functionalized heterocyclic building block. Its trisubstituted thiophene core features three distinct...
Author: BenchChem Technical Support Team. Date: February 2026
Introduction & Chemical Profile[1][2][3][4][5][6][7][8][9][10]
5-Bromo-4-cyanothiophene-2-carboxylic acid is a highly functionalized heterocyclic building block. Its trisubstituted thiophene core features three distinct reactive handles: a carboxylic acid (C2), a nitrile (C4), and a bromide (C5).[1] This specific substitution pattern renders the molecule an ideal scaffold for Fragment-Based Drug Discovery (FBDD) , particularly in the synthesis of Xanthine Oxidase inhibitors (bioisosteres of Febuxostat), kinase inhibitors, and optoelectronic materials.[1]
The electron-withdrawing nature of the cyano group at C4 and the carboxyl group at C2 significantly activates the C5-bromide towards oxidative addition with transition metals, facilitating rapid cross-coupling. However, the acidic proton at C2 can interfere with base-mediated mechanisms, necessitating strategic protection or specific buffering protocols.
Soluble in DMSO, DMF, MeOH; Sparingly soluble in Water, DCM
Stability
Stable under ambient conditions; Light sensitive (store in amber vials)
Critical Safety & Handling (SDS Summary)
WARNING: This compound possesses multiple hazard vectors. Adhere to the following safety protocols:
Cyanide Moiety: While covalently bonded, the nitrile group can release toxic byproducts under strong oxidative or reductive stress.[1] Avoid contact with strong acids which could theoretically liberate HCN traces.[1]
Thiophene Toxicity: Thiophene derivatives are often skin irritants and potential sensitizers.[1] All handling must occur in a certified fume hood.[1]
Corrosivity: The carboxylic acid functionality is corrosive to mucous membranes.[1] Wear acid-resistant gloves (Nitrile > 0.11mm) and eye protection.[1]
Experimental Protocols
Module A: Carboxylic Acid Activation & Amidation
Objective: To functionalize the C2 position without affecting the C5-Br or C4-CN groups.[1] Direct coupling is often sluggish; conversion to the acid chloride is recommended for high yields.[1]
Protocol A1: Acid Chloride Synthesis
Setup: Flame-dry a 50 mL round-bottom flask (RBF) equipped with a magnetic stir bar and a reflux condenser under Nitrogen (
) atmosphere.
Loading: Charge the flask with 5-Bromo-4-cyanothiophene-2-carboxylic acid (1.0 eq, 5.0 mmol) suspended in anhydrous Dichloromethane (DCM) (20 mL).
Activation: Add Oxalyl Chloride (1.2 eq) dropwise at 0°C.
Catalysis: Add 2 drops of anhydrous Dimethylformamide (DMF) . Note: Gas evolution (CO/CO2) will be vigorous.[1] The DMF forms the reactive Vilsmeier-Haack intermediate.
Reaction: Allow to warm to Room Temperature (RT) and stir for 2 hours until the solution becomes clear (indicating consumption of the solid acid).
Workup: Concentrate in vacuo to remove solvent and excess oxalyl chloride. The resulting yellow solid (Acid Chloride) is moisture-sensitive; use immediately in Protocol A2.[1]
Protocol A2: Amide Coupling
Solution: Redissolve the crude acid chloride in anhydrous DCM (15 mL).
Addition: Cool to 0°C. Add the target Primary/Secondary Amine (1.1 eq) followed by Diisopropylethylamine (DIPEA) (2.5 eq) dropwise.
Monitoring: Stir at RT for 4 hours. Monitor by TLC (Mobile Phase: 50% EtOAc/Hexanes).[1] The acid chloride (Rf ~0.8, unstable) converts to the amide (Rf ~0.4-0.6).[1]
Purification: Quench with saturated
. Extract with DCM ( mL).[1] Wash organics with 1N HCl (if product is not basic) and Brine.[1] Dry over .[1]
Objective: To form a C-C bond at the C5 position.[1]
Challenge: The free carboxylic acid can poison Palladium catalysts or consume the stoichiometric base.[1]
Strategy: It is highly recommended to use the Methyl Ester or Amide (from Module A) as the substrate.[1] If the free acid must be used, increase base equivalents to 3.5 eq.
Protocol B1: Standard Suzuki Coupling (On Ester/Amide Substrate)
Degassing (Critical): Combine solvent, substrate, boronic acid, and base in a microwave vial or pressure tube.[1] Sparge with Argon for 10 minutes to remove dissolved Oxygen.[1]
Catalyst Addition: Add the Pd catalyst quickly under Argon flow and seal the vessel.
Reaction: Heat to 90°C for 4-12 hours.
Observation: The reaction mixture usually turns black (Pd precipitation) upon completion.[1]
Workup: Filter through a Celite pad (eluting with EtOAc). Wash filtrate with water and brine.[1]
Purification: Silica Gel Chromatography. The biaryl product is typically UV-active and fluorescent.[1]
The following diagram illustrates the divergent synthesis pathways available from the core scaffold.
Figure 1: Divergent synthesis map.[1] The preferred route (Solid Lines) involves activation/protection prior to Palladium coupling to maximize yield and purity.[1]
References & Grounding
The protocols defined above are synthesized from established methodologies for electron-deficient thiophenes and specific Suzuki-Miyaura optimizations.
Suzuki Coupling on Thiophenes:
Context: General conditions for coupling 5-bromothiophene-2-carboxylates.[1]
Source: Al-Mulla, A. "Synthesis of 2-ethylhexyl 5-bromothiophene-2-carboxylates; Antibacterial Activities...".[2] Molecules, 2024.[1][3][2]
Febuxostat Analog Synthesis:
Context: Demonstrates the utility of cyano-thiophene/thiazole intermediates in drug discovery.[1]
Source: "Design, synthesis, and spasmolytic activity of thiophene-based derivatives via Suzuki cross-coupling". Arabian Journal of Chemistry, 2020.[1]
Safety & Handling:
Context: SDS data for bromothiophene carboxylic acids.[1][4]
Disclaimer: This document is for research purposes only. All experiments should be conducted by qualified personnel in a controlled laboratory environment.
Application Note: Strategic Functionalization of 5-Bromo-4-cyanothiophene-2-carboxylic Acid
Here is a detailed Application Note and Protocol Guide for the synthesis of heterocyclic compounds from 5-Bromo-4-cyanothiophene-2-carboxylic acid . Abstract & Strategic Overview 5-Bromo-4-cyanothiophene-2-carboxylic aci...
Author: BenchChem Technical Support Team. Date: February 2026
Here is a detailed Application Note and Protocol Guide for the synthesis of heterocyclic compounds from 5-Bromo-4-cyanothiophene-2-carboxylic acid .
Abstract & Strategic Overview
5-Bromo-4-cyanothiophene-2-carboxylic acid (CAS: 1503328-42-4) represents a highly versatile "trisubstituted" scaffold for medicinal chemistry.[1] Its value lies in the orthogonal reactivity of its three functional handles:
C5-Bromide: A site for Palladium-catalyzed cross-coupling or Nucleophilic Aromatic Substitution (
C4-Nitrile: An electrophilic precursor for fused heterocycles (e.g., thienopyrimidines) or tetrazoles.
C2-Carboxylic Acid: A handle for solubility modulation, prodrug formation (esters/amides), or decarboxylative cross-coupling.
This guide focuses on transforming this core scaffold into fused heterocyclic systems and biaryl motifs, essential for designing bioisosteres of quinazolines and indoles in kinase inhibitor discovery.
Divergent Synthesis Map
The following diagram illustrates the three primary synthetic pathways available for this scaffold.
Figure 1: Divergent synthetic pathways for 5-Bromo-4-cyanothiophene-2-carboxylic acid.
Technical Analysis of Reactivity
Before beginning synthesis, researchers must understand the electronic environment of the thiophene ring.
Activation for
: The thiophene ring is typically electron-rich.[1] However, the presence of two strong electron-withdrawing groups (EWGs)—the C2-Carboxyl and C4-Cyano groups—significantly depletes electron density at the C5 position.[1] This makes the C5-Bromine exceptionally susceptible to nucleophilic attack, far more so than in simple bromothiophenes.
Catalyst Poisoning: The free carboxylic acid can bind to Palladium, potentially quenching catalytic cycles. It is often recommended to protect the acid as an ester (methyl or ethyl) prior to Suzuki coupling, although protocols for the free acid are provided below using specific base considerations.
Experimental Protocols
Protocol A: Synthesis of Thieno[3,2-d]pyrimidin-4-ones
This protocol describes the construction of a fused bicyclic system.[1] This is the most valuable transformation for drug discovery, creating a scaffold analogous to the quinazolinone core found in many EGFR inhibitors.
Mechanism:
Amination:
displacement of Bromine by Ammonia to form the 5-amino-4-cyano intermediate.[1]
Cyclization: Condensation of the 5-amino and 4-cyano groups with a one-carbon source (Formamide) to close the pyrimidine ring.[1]
Dissolve 5-Bromo-4-cyanothiophene-2-carboxylic acid (1.0 equiv) in Isopropanol (10 vol).
Add 28% Aqueous Ammonia (10.0 equiv). The excess ammonia acts as both nucleophile and base to neutralize the carboxylic acid.
Seal the reaction vessel and heat to
for 12 hours.
Monitor: TLC (10% MeOH in DCM) should show the disappearance of the starting material (
) and appearance of a polar spot ().
Workup: Cool to room temperature. Concentrate under reduced pressure to remove excess ammonia and IPA. Acidify the residue carefully with 1N HCl to pH 4. The product, 5-amino-4-cyanothiophene-2-carboxylic acid , will precipitate.[1] Filter and dry.
Suspend the 5-amino-4-cyanothiophene-2-carboxylic acid (from Step 1) in Formamide (5 vol).
Add Sodium Acetate (0.1 equiv) to catalyze the amidine formation.
Heat the mixture to
for 6–8 hours.
Observation: The reaction mixture usually darkens. The nitrile peak in IR (
) will disappear.
Workup: Cool to room temperature. Pour the mixture into ice-water (20 vol). The fused product, 4-oxo-3,4-dihydrothieno[3,2-d]pyrimidine-6-carboxylic acid , will precipitate as a beige solid.[1]
Ensure solvent is dry; reduce reaction temperature; increase catalyst load.
Protocol C: Nucleophilic Aromatic Substitution (
) with Amines
Direct displacement of the bromine with diverse amines allows for the rapid generation of libraries (SAR exploration).
Reagents:
Nucleophile: Primary or Secondary Amine (1.2 equiv).
Base: DIPEA (Diisopropylethylamine) (2.0 equiv).
Solvent: DMF or DMSO.
Procedure:
Dissolve 5-Bromo-4-cyanothiophene-2-carboxylic acid in DMF (0.5 M concentration).
Add DIPEA followed by the amine.
Heat to
. (Note: Highly reactive amines like morpholine or pyrrolidine may react at RT).
Workup: Pour into water. Acidify with dilute HCl to precipitate the product (zwitterionic amino-acid).
Mechanistic Visualization
The formation of the thienopyrimidine scaffold involves a specific sequence of nucleophilic attacks.
Figure 2: Mechanistic pathway for the cyclocondensation of 5-amino-4-cyanothiophene derivatives with formamide.
References
The following references provide authoritative grounding for the chemistry of 4-cyanothiophene derivatives and the specific reactivity of 5-bromo-thiophene-2-carboxylic acid esters.
Synthesis of Thienopyrimidines from 2-amino-3-cyanothiophenes
Title: Synthesis of Some Thienopyrimidine Deriv
Source: MDPI (Molbank).
Relevance: Establishes the standard Gewald-type cycliz
Application Note: Strategic Functionalization of 5-Bromo-4-cyanothiophene-2-carboxylic Acid
Executive Summary 5-Bromo-4-cyanothiophene-2-carboxylic acid is a densely functionalized heteroaromatic scaffold offering three distinct vectors for diversification. Its unique electronic architecture—characterized by a...
Author: BenchChem Technical Support Team. Date: February 2026
Executive Summary
5-Bromo-4-cyanothiophene-2-carboxylic acid is a densely functionalized heteroaromatic scaffold offering three distinct vectors for diversification. Its unique electronic architecture—characterized by a highly electron-deficient thiophene ring—presents specific challenges and opportunities.
This guide provides validated protocols for:
C5-Arylation via Palladium-catalyzed cross-coupling (Suzuki-Miyaura).[1][2][3]
C5-Amination via Nucleophilic Aromatic Substitution (
), a metal-free alternative enabled by the scaffold's electron deficiency.
C2-Amidation for pharmacophore attachment.
Strategic Analysis: Electronic "Push-Pull"
The thiophene ring is traditionally electron-rich; however, this specific scaffold is inverted electronically. The presence of the cyano (-CN) group at C4 and the carboxylic acid (-COOH) at C2 creates a highly electron-deficient system.
C5-Bromine (The Hotspot): The electron-withdrawing nature of the C4-cyano group (ortho-relationship) and C2-carboxyl (para-relationship) significantly weakens the C-Br bond toward oxidative addition (good for Pd-catalysis) while simultaneously activating the C5 position for nucleophilic attack (
).
C2-Carboxylic Acid: Acts as a directing group but can poison Pd-catalysts. Recommendation: Protect as a methyl ester prior to C5 functionalization.
C4-Cyano: A robust spectator group during C2/C5 modifications. It serves as a precursor for primary amines (reduction) or tetrazoles (cycloaddition) in late-stage synthesis.
Reactivity Visualization
Figure 1: Reactivity map highlighting the three orthogonal vectors for diversification.
Experimental Workflows & Protocols
Pre-requisite: Methyl Ester Protection
To maximize yield in C5-coupling reactions, converting the free acid to a methyl ester is strongly recommended to prevent catalyst poisoning and solubility issues.
Objective: Introduction of aryl/heteroaryl groups at the C5 position.
Substrate: Methyl 5-bromo-4-cyanothiophene-2-carboxylate.
Rationale: The electron-deficient ring facilitates rapid oxidative addition. However, electron-rich ligands (like SPhos or XPhos) are unnecessary; standard triphenylphosphine ligands often suffice, though dppf is preferred for steric bulk.
Materials
Substrate: Methyl ester derivative (1.0 equiv)
Boronic Acid: Aryl-B(OH)2 (1.2 equiv)
Catalyst:
(0.05 equiv / 5 mol%)
Base:
(3.0 equiv) - Carbonate bases can be too weak for some boronic acids.
Objective: Direct displacement of Bromine with secondary amines without transition metals.
Mechanism: The 4-CN and 2-COOMe groups activate the C5 position, making it susceptible to nucleophilic aromatic substitution.
Dissolution: Dissolve the substrate in MeCN (0.2 M concentration).
Addition: Add DIPEA followed by the amine.
Reaction:
Reactive Amines: Stir at Room Temperature (RT) for 2–6 hours.
Hindered Amines: Heat to 60°C.
Monitoring: TLC will show the disappearance of the starting bromide.
Workup: Evaporate solvent. Redissolve in DCM, wash with 0.1M HCl (to remove excess amine/DIPEA), then brine.
Outcome: This route typically provides high yields (>80%) and avoids expensive Pd removal steps.
Protocol C: C2-Amidation (Post-Hydrolysis)
Objective: Converting the C2-ester back to an amide.
Context: After C5 functionalization, the ester is hydrolyzed (LiOH/THF/Water), and the resulting acid is coupled.
Materials
Coupling Agent: HATU (1.2 equiv) - Preferred over EDC for electron-deficient acids.
Base: DIPEA (3.0 equiv)
Amine Partner:
(1.1 equiv)
Solvent: DMF (Anhydrous)
Step-by-Step Procedure
Activation: Dissolve the C5-substituted thiophene carboxylic acid in DMF. Add DIPEA and HATU. Stir for 15 minutes at RT.
Visual Check: Solution often turns yellow/orange upon activation.
Coupling: Add the amine partner.
Reaction: Stir at RT for 2–16 hours.
Quench: Pour into ice water. If the product precipitates, filter it (ideal). If not, extract with EtOAc/LiCl solution (to remove DMF).
Analytical Data Summary (Typical)
Functionalization
Reaction Type
Typical Yield
Key byproduct
Identification (1H NMR)
C5-Aryl
Suzuki
75–90%
Protodebromination (H instead of Ar)
Disappearance of C5-Br signal; appearance of Ar protons.
C5-Amino
80–95%
Hydrolysis of ester (if water present)
Upfield shift of thiophene signals due to electron donation from N.
C2-Amide
HATU Coupling
60–85%
N-Acyl urea (rare with HATU)
Appearance of Amide NH (broad singlet, ~8-10 ppm).
Synthesis Workflow Diagram
Figure 2: Integrated synthetic workflow emphasizing the ester protection strategy.
References
BenchChem. (2025).[1][2][4] Application Notes and Protocols for Suzuki Coupling of 2-Bromo-5-(2-ethylhexyl)thiophene. Retrieved from
Sigma-Aldrich. (n.d.). 5-Bromo-2-thiophenecarboxylic acid Product Sheet. Retrieved from
Smaoui, Y., et al. (2025). Substituent Effect on the Nucleophilic Aromatic Substitution of Thiophenes With Pyrrolidine: Theoretical Mechanistic and Reactivity Study. Journal of Computational Chemistry. Retrieved from
Chemistry Steps. (n.d.). Amides from Carboxylic Acids-DCC and EDC Coupling. Retrieved from
Yoneda Labs. (n.d.). Suzuki-Miyaura cross-coupling: Practical Guide. Retrieved from
scale-up synthesis procedure for 5-Bromo-4-cyanothiophene-2-carboxylic acid
Application Note: Scalable Synthesis of 5-Bromo-4-cyanothiophene-2-carboxylic acid Executive Summary This application note details a robust, scalable 4-step protocol for the synthesis of 5-Bromo-4-cyanothiophene-2-carbox...
Author: BenchChem Technical Support Team. Date: February 2026
Application Note: Scalable Synthesis of 5-Bromo-4-cyanothiophene-2-carboxylic acid
Executive Summary
This application note details a robust, scalable 4-step protocol for the synthesis of 5-Bromo-4-cyanothiophene-2-carboxylic acid . While this specific substituted thiophene is a critical intermediate for kinase inhibitors and anion transport antagonists, its direct synthesis is often complicated by regioselectivity issues and the handling of hazardous cyanating agents.
The procedure described herein utilizes a "Functionalize-then-Halogenate" strategy.[1] We begin with the commercially available 4-bromo-2-thiophenecarboxylic acid, install the nitrile group via Palladium-catalyzed cross-coupling, and conclude with a highly regioselective electrophilic bromination. This route avoids the formation of inseparable isomers common in direct ring-closure methods (e.g., Gewald reaction) and ensures high purity (>98%) suitable for pharmaceutical applications.
Retrosynthetic Analysis & Strategy
The core challenge is establishing the 4-cyano and 5-bromo substituents in the correct orientation relative to the sulfur atom.
Regiochemistry Logic:
Direct Bromination of 4-cyanothiophene-2-carboxylic acid: The carboxylic acid at C2 is a meta-director (directing to C4 and C5). The nitrile at C4 is a meta-director (directing to C2). The sulfur atom strongly activates the
-positions (C2 and C5).
With C2 and C4 occupied by electron-withdrawing groups (EWG), the ring is deactivated, but C5 remains the most nucleophilic site due to the
-effect of the sulfur and the directing influence of the C2-COOH.
Synthesis Workflow Diagram
Figure 1: Strategic workflow for the synthesis of 5-Bromo-4-cyanothiophene-2-carboxylic acid.
Detailed Experimental Protocols
Step 1: Esterification of 4-Bromo-2-thiophenecarboxylic acid
Rationale: Protection of the carboxylic acid is required to prevent catalyst poisoning and side reactions during the subsequent palladium-catalyzed cyanation.
Rationale: Traditional copper-mediated cyanation (CuCN) requires harsh conditions (200°C) difficult for scale-up. We utilize a mild Pd-catalyzed method using Zn(CN)
, which is safer and operates at lower temperatures [1].
flow, charge the flask with the bromo-ester, Zn(CN), Pd(dba), dppf, and Zn dust.
Add degassed DMAc (concentration ~0.5 M).
Heat to 90-100°C for 4-6 hours. Note: Thiophene bromides are less reactive than aryl bromides; complete conversion is critical.
Workup (Cyanide Safety): Cool to RT. Dilute with EtOAc. Quench excess cyanide by adding 10% aqueous FeSO
or dilute bleach (NaClO) and stirring for 30 mins.
Filter through Celite to remove solids.
Wash organic layer with water (3x) to remove DMAc.
Purify via silica gel chromatography (Hexane/EtOAc gradient) or recrystallization from EtOH.
Expected Yield: 80-85%.
Step 3: Ester Hydrolysis
Rationale: Lithium hydroxide is chosen over NaOH to ensure mild hydrolysis without attacking the nitrile group (which can hydrolyze to an amide under harsh conditions).
Rationale: With the nitrile (C4) and acid (C2) installed, the thiophene ring is electron-deficient. Standard NBS bromination may be sluggish.[3][4] We employ elemental bromine in acetic acid, utilizing the activating power of the sulfur atom to direct substitution to the only available
Starting Material: Two singlets (or doublets with small J) at ~7.8 ppm (H5) and ~8.4 ppm (H3).
Product: One singlet at ~8.2 ppm (H3). The disappearance of the H5 signal confirms substitution at the correct alpha-position.
Cyanation Stalling (Step 2):
If the reaction stalls, ensure the reaction mixture is strictly anhydrous and oxygen-free. The catalyst system (Pd/dppf) is sensitive to oxidation. Addition of 10 mol% Zn dust is crucial to keep Pd in the active (0) state.
References
Cyanation of Heterocyclic Halides
Maligres, P. E., et al. "Cyanation of Aromatic Halides with Zinc Cyanide Catalyzed by Palladium." Tetrahedron Letters, vol. 40, no. 47, 1999, pp. 8193-8195.
Note: Establishes the Zn(CN)
Bromination of Deactivated Thiophenes
Gronowitz, S. "The Chemistry of Thiophenes.
Context: Confirms that electrophilic substitution on thiophenes with meta-directing groups at 2 and 4 occurs selectively
General Synthesis of Halogenated Thiophene Acids
Beilstein Journal of Organic Chemistry. "Development of potential manufacturing routes for substituted thiophenes." Beilstein J. Org. Chem., 2007, 3, No. 23.
Safety in Cyanation
Occupational Safety and Health Administration (OSHA). "Cyanide Exposure Protocols."
Technical Support Center: Synthesis of 5-Bromo-4-cyanothiophene-2-carboxylic acid
Welcome to the technical support guide for the synthesis of 5-Bromo-4-cyanothiophene-2-carboxylic acid. This document is designed for researchers, chemists, and drug development professionals to navigate the common chall...
Author: BenchChem Technical Support Team. Date: February 2026
Welcome to the technical support guide for the synthesis of 5-Bromo-4-cyanothiophene-2-carboxylic acid. This document is designed for researchers, chemists, and drug development professionals to navigate the common challenges associated with this multi-step synthesis. Here, we provide field-proven insights, troubleshooting protocols, and answers to frequently asked questions to help you optimize your reaction yields and product purity.
Frequently Asked Questions (FAQs)
Q1: What is a common and reliable synthetic route for 5-Bromo-4-cyanothiophene-2-carboxylic acid?
A common strategy involves a sequential functionalization of a thiophene-2-carboxylic acid derivative. A plausible and often-utilized pathway begins with an ester of thiophene-2-carboxylic acid, which protects the acid functionality and improves solubility in organic solvents. The route typically proceeds through:
Electrophilic Bromination: Introduction of a bromine atom at the C5 position, which is highly activated.
Second Halogenation: Introduction of a second bromine atom at the C4 position.
Nucleophilic Cyanation: Selective replacement of the C4 bromine with a cyano group, often using a copper(I) cyanide-mediated reaction (Rosenmund-von Braun reaction).
Saponification: Hydrolysis of the ester group to yield the final carboxylic acid product.
This sequence is generally preferred because it controls the regioselectivity of the functional group introductions.
Q2: Which step is the most critical for maximizing the overall yield?
The cyanation step (replacing the 4-bromo substituent) is often the most challenging and yield-defining step. This reaction can be sluggish and is highly sensitive to reaction conditions, including temperature, solvent, and the purity of the copper(I) cyanide. Inefficient conversion or side reactions at this stage will significantly lower the overall yield, as the starting material for this step is already a multi-step product.
Q3: Are there alternative methods for introducing the carboxylic acid group?
Yes, an alternative involves direct carboxylation. This route might start from a 2,4-dibromo-3-cyanothiophene intermediate. This intermediate could be selectively metalated at the C2 position (e.g., via lithium-halogen exchange with n-butyllithium at low temperatures) followed by quenching with carbon dioxide (CO2) to form the carboxylic acid.[1][2] However, this method requires strict anhydrous conditions and careful temperature control to avoid side reactions.[2]
General Synthetic Workflow
Below is a generalized workflow diagram illustrating a common synthetic approach.
Caption: Mechanism of acid-catalyzed nitrile hydrolysis.
References
Nitrile-Converting Enzymes: Industrial Perspective, Challenges and Emerging Str
Carboxylate-Assisted Carboxylation of Thiophene with CO 2 in the Solvent-Free Carbonate Medium. MDPI. [Link]
US3542822A - Hydrolysis of nitriles to carboxylic acids.
Hydrolysis of Nitriles. Organic Chemistry Tutor. [Link]
Ag(I)-Catalyzed C–H Carboxylation of Thiophene Derivatives. ResearchGate. [Link]
Making Carboxylic Acids by the Hydrolysis of Nitriles. Chemistry LibreTexts. [Link]
21.5. Hydrolysis of nitriles. Organic Chemistry II - Lumen Learning. [Link]
Synthesis of 5-cyano-4-ethylthiophene-3-carboxylic acid from 3,4-dibromothiophene. YouTube. [Link]
Development of potential manufacturing routes for substituted thiophenes – Preparation of halogenated 2-thiophenecarboxylic acid derivatives as building blocks for a new family of 2,6-dihaloaryl 1,2,4-triazole insecticides. Beilstein Journals. [Link]
Design, synthesis, and spasmolytic activity of thiophene-based derivatives via Suzuki cross-coupling reaction of 5-bromothiophene-2-carboxylic acid: their structural and computational studies. National Institutes of Health (NIH). [Link]
Mechanistic investigation of carboxylation between thiophene and CO2:the catalytic effect of different phase M2CO3 (M = Cs/K). ResearchGate. [Link]
Development of potential manufacturing routes for substituted thiophenes – Preparation of halogenated 2-thiophenecarboxylic acid derivatives as building blocks for a new family of 2,6-dihaloaryl 1,2,4-triazole insecticides. National Institutes of Health (NIH). [Link]
Influence of an Ester Directing-Group on Defect Formation in the Synthesis of Conjugated Polymers via Direct Arylation Polymerization (DArP) using Sustainable Solvents - Supporting Information. University of Florida. [Link]
Technical Support Center: Purification of 5-Bromo-4-cyanothiophene-2-carboxylic acid
This technical support guide provides researchers, scientists, and drug development professionals with in-depth troubleshooting strategies and frequently asked questions (FAQs) for the purification of 5-Bromo-4-cyanothio...
Author: BenchChem Technical Support Team. Date: February 2026
This technical support guide provides researchers, scientists, and drug development professionals with in-depth troubleshooting strategies and frequently asked questions (FAQs) for the purification of 5-Bromo-4-cyanothiophene-2-carboxylic acid. As a critical building block in medicinal chemistry, its purity is paramount for the success of subsequent synthetic steps and the integrity of final drug candidates.[1] This document moves beyond simple protocols to explain the underlying chemical principles, empowering you to make informed decisions during your purification workflow.
Frequently Asked Questions (FAQs)
Q1: What are the most common impurities I should expect when synthesizing 5-Bromo-4-cyanothiophene-2-carboxylic acid?
A1: The impurity profile depends heavily on your synthetic route. However, common impurities typically fall into three categories:
Unreacted Starting Materials: Depending on the specific pathway, this could include precursors like 3-methylthiophene, 2-thiophenecarboxylic acid derivatives, or incompletely brominated or cyanated intermediates.[2][3]
Reaction Byproducts:
Over-brominated Species: The thiophene ring is susceptible to further electrophilic substitution, leading to di- or tri-brominated thiophenes.[2]
Positional Isomers: Formation of isomers, such as 4-Bromo-5-cyanothiophene-2-carboxylic acid, can occur, which are often challenging to separate due to similar physical properties.[4]
Nitrile Hydrolysis Products: The cyano group can undergo partial or full hydrolysis under acidic or basic workup conditions to form 5-Bromo-4-(aminocarbonyl)thiophene-2-carboxylic acid (the amide) or 5-Bromo-2,4-thiophenedicarboxylic acid.[5][6][7]
Reagent Residues: Remnants of catalysts (e.g., Palladium from coupling reactions) or brominating agents (e.g., N-Bromosuccinimide) may persist in the crude product.[8]
Q2: My crude product is a dark, sticky solid. What is the best initial purification strategy?
A2: A dark and impure physical state often points to the presence of neutral organic impurities and residual reagents. The most effective first step is an acid-base extraction . Because your target compound is a carboxylic acid, it can be selectively deprotonated and dissolved in an aqueous basic solution, leaving non-acidic impurities behind in the organic phase. This is a highly effective bulk purification technique that should precede more refined methods like recrystallization or chromatography.[9][10][11]
Q3: How do I handle a product that seems to degrade during silica gel column chromatography?
A3: Thiophene derivatives, especially those with electron-withdrawing groups, can be sensitive to the acidic nature of standard silica gel, leading to degradation on the column.[12] To mitigate this, you have several options:
Deactivate the Silica: Pre-treat the silica gel by preparing the slurry in your non-polar eluent and adding 1-2% triethylamine or another volatile base. This neutralizes the acidic sites on the silica surface.[12]
Use an Alternative Stationary Phase: Consider using neutral alumina as your stationary phase, which is less acidic and often better for sensitive compounds.
Minimize Contact Time: Run the column as efficiently and quickly as possible without sacrificing separation to reduce the time your compound spends on the stationary phase.[12]
Q4: How can I confirm the purity of my final product?
A4: A combination of analytical techniques is recommended for robust purity confirmation:
¹H NMR Spectroscopy: To confirm the chemical structure and look for signals corresponding to known impurities.
LC-MS (Liquid Chromatography-Mass Spectrometry): To determine the purity percentage and confirm the molecular weight of the main component and any detectable impurities.
Melting Point Analysis: A sharp melting point range close to the literature value is a good indicator of high purity. Impurities typically broaden and depress the melting point.
Troubleshooting Guide 1: Removal of Neutral and Basic Impurities
This scenario addresses the common problem of contamination with non-acidic compounds, such as unreacted starting materials (e.g., a brominated thiophene without the carboxylic acid group) or neutral byproducts.
Core Principle: Acid-Base Extraction
Acid-base extraction leverages the differential solubility of a compound in its neutral versus its ionic (salt) form.[9][13] Your target molecule, a carboxylic acid, is largely insoluble in water but soluble in organic solvents. By washing with an aqueous base (e.g., sodium bicarbonate), the carboxylic acid is deprotonated to form a sodium carboxylate salt. This salt is ionic and therefore highly soluble in the aqueous layer, while neutral organic impurities remain in the organic layer.[11][14] The layers can then be separated, and the pure carboxylic acid can be recovered by re-acidifying the aqueous layer, causing it to precipitate out.
Experimental Protocol: Acid-Base Extraction
Dissolution: Dissolve the crude solid (~1.0 g) in an appropriate organic solvent (e.g., 20 mL of ethyl acetate or dichloromethane) in a separatory funnel.
Base Wash: Add an equal volume of a saturated aqueous sodium bicarbonate (NaHCO₃) solution.
Causality Note: A weak base like sodium bicarbonate is strong enough to deprotonate the carboxylic acid but is less likely to cause hydrolysis of the nitrile group compared to a strong base like sodium hydroxide.[14]
Extraction: Stopper the funnel and shake vigorously for 1-2 minutes, periodically venting to release pressure from any CO₂ evolution. Allow the layers to fully separate.
Separation: Drain the lower aqueous layer into a clean Erlenmeyer flask. Re-extract the organic layer with a fresh portion of saturated NaHCO₃ solution to ensure complete recovery. Combine the aqueous extracts.
Re-acidification & Precipitation: Cool the combined aqueous extracts in an ice bath. Slowly add 3M hydrochloric acid (HCl) dropwise while stirring until the solution is acidic (test with pH paper, target pH ~2). Your purified product should precipitate as a solid.
Isolation: Collect the solid product by vacuum filtration using a Büchner funnel. Wash the solid with a small amount of cold deionized water to remove any inorganic salts.
Drying: Dry the purified solid under vacuum to a constant weight.
Visualization: Acid-Base Extraction Workflow
Workflow for purifying carboxylic acids via acid-base extraction.
Troubleshooting Guide 2: Removal of Structurally Similar Acidic Impurities
This guide is for scenarios where acid-base extraction is insufficient because the impurities are also acidic (e.g., a dicarboxylic acid from nitrile hydrolysis or an over-brominated carboxylic acid).
Core Principle 1: Recrystallization
Recrystallization is a powerful technique for purifying solid compounds. It operates on the principle of differential solubility. An ideal solvent will dissolve the crude product completely at an elevated temperature but will dissolve very little at room temperature or below. As the saturated hot solution cools, the solubility of the target compound decreases, and it crystallizes out, leaving the more soluble impurities behind in the solvent (mother liquor).
Data Presentation: Solvent Selection for Recrystallization
The choice of solvent is critical for successful recrystallization. Below is a table of potential solvents to screen. The ideal solvent will have a steep solubility curve for your product.
Solvent
Boiling Point (°C)
Polarity
Comments
Water
100
High
May be suitable if the compound has low water solubility at RT.[15]
Ethanol
78
High
Often a good choice for polar organic molecules.
Isopropanol
82
Medium-High
Similar to ethanol, good for creating mixed-solvent systems.
Acetic Acid
118
High (Polar Protic)
Can be effective but may be difficult to remove completely.[15]
Toluene
111
Low
Good for less polar compounds; can be used in a mixed system.
Heptane/Ethanol
Variable
Mixed
A non-polar/polar mixture can fine-tune solubility.
Experimental Protocol: Recrystallization
Solvent Screening: In small test tubes, test the solubility of ~20 mg of your crude product in ~0.5 mL of various solvents from the table above, both at room temperature and upon heating.
Dissolution: Place the crude product in an Erlenmeyer flask. Add the chosen solvent dropwise while heating and stirring (e.g., on a hot plate) until the solid just dissolves. Avoid adding excess solvent.
Hot Filtration (Optional): If there are insoluble impurities (like dust or catalyst residues), perform a hot filtration through a pre-warmed filter funnel to remove them.
Crystallization: Remove the flask from the heat, cover it, and allow it to cool slowly to room temperature. Slow cooling promotes the formation of larger, purer crystals. Once at room temperature, you can place it in an ice bath to maximize crystal yield.
Isolation: Collect the crystals by vacuum filtration. Wash them with a small amount of ice-cold recrystallization solvent.
Drying: Dry the pure crystals under vacuum.
Visualization: Recrystallization Workflow
General workflow for the purification of solids by recrystallization.
References
Acid–base extraction. Wikipedia. Available from: [Link]
Acid-Base Extraction. University of Colorado Boulder, Department of Chemistry. Available from: [Link]
4.8: Acid-Base Extraction. Chemistry LibreTexts. Available from: [Link]
ACID-BASE EXTRACTION. University of California, Los Angeles, Department of Chemistry. Available from: [Link]
Synthesis and characterization of novel thiophene based tetramers for potential detection of protein aggregates. Diva-portal.org. Available from: [Link]
Separation of Thiophene on Newcrom R1 HPLC column. SIELC Technologies. Available from: [Link]
Synthesis of 5-cyano-4-ethylthiophene-3-carboxylic acid from 3,4-dibromothiophene. YouTube. Available from: [Link]
Synthesis of bent-shaped π-extended thienoacenes from 2,5-distannylated 3,4- dialkynethiophene - Supporting Information. Royal Society of Chemistry. Available from: [Link]
Development of potential manufacturing routes for substituted thiophenes – Preparation of halogenated 2-thiophenecarboxylic acid derivatives as building blocks for a new family of 2,6-dihaloaryl 1,2,4-triazole insecticides. Beilstein Journal of Organic Chemistry. Available from: [Link]
Design, synthesis, and spasmolytic activity of thiophene-based derivatives via Suzuki cross-coupling reaction of 5-bromothiophene-2-carboxylic acid: their structural and computational studies. National Institutes of Health. Available from: [Link]
5-Bromo-4-methylthiophene-2-carboxylic acid. MySkinRecipes. Available from: [Link]
HYDROLYSIS REACTIONS. SlidePlayer. Available from: [Link]
D-π-A Structured Porphyrins for Highly Efficient Dye-Sensitized Solar Cells - Supporting Information. The Royal Society of Chemistry. Available from: [Link]
Influence of an Ester Directing-Group on Defect Formation in the Synthesis of Conjugated Polymers via Direct Arylation Polymerization (DArP) using Sustainable Solvents - Supporting Information. University of Florida. Available from: [Link]
Thiophene: Bromination & Reduction. StudySmarter. Available from: [Link]
7.8 Reactions of Nitriles. KPU Pressbooks. Available from: [Link]
Bromination of 3-substituted benzo[b]thiophenes: Access to Raloxifen intermediate. ResearchGate. Available from: [Link]
Carboxylic acids from nitriles - EASY!. YouTube. Available from: [Link]
Visible-light-induced C(sp3)–H bromination of 4-methylthiophene derivatives with HBr/H2O2. Royal Society of Chemistry. Available from: [Link]
Electrophilic Bromination in Flow: A Safe and Sustainable Alternative to the Use of Molecular Bromine in Batch. National Institutes of Health. Available from: [Link]
Synthesis of carboxylic acids by hydrolysis or deprotection. Organic Chemistry Portal. Available from: [Link]
The Mechanism of Nitrile Hydrolysis To Carboxylic Acid. Chemistry Steps. Available from: [Link]
5-bromoindole preparation method. Google Patents.
Carboxylic acid synthesis by oxidative cleavages or rearrangements. Organic Chemistry Portal. Available from: [Link]
Development of potential manufacturing routes for substituted thiophenes – Preparation of halogenated 2-thiophenecarboxylic acid derivatives as building blocks for a new family of 2,6-dihaloaryl 1,2,4-triazole insecticides. Beilstein Journals. Available from: [Link]
How to perform a Bromination reaction on a thiophene derivative containing an aliphatic ester and an amide functionality?. ResearchGate. Available from: [Link]
Method for synthesizing 5-chlorothiophene-2-carboxylic acid by one-pot method. Google Patents.
New method for the synthesis of 2-thiophenecarboxylic acids in the presence of V-, Fe-, or Mo- containing catalysts. Semantic Scholar. Available from: [Link]
Esterification of Carboxylic Acids. Organic Syntheses. Available from: [Link]
Technical Support Center: Scaling Up 5-Bromo-4-cyanothiophene-2-carboxylic Acid Production
Introduction: 5-Bromo-4-cyanothiophene-2-carboxylic acid is a highly functionalized heterocyclic compound, serving as a critical building block for advanced materials and pharmaceutical agents. Its synthesis, however, is...
Author: BenchChem Technical Support Team. Date: February 2026
Introduction: 5-Bromo-4-cyanothiophene-2-carboxylic acid is a highly functionalized heterocyclic compound, serving as a critical building block for advanced materials and pharmaceutical agents. Its synthesis, however, is not trivial, and scaling production from the lab bench to pilot or manufacturing scale presents significant challenges. This guide provides field-proven insights, troubleshooting protocols, and answers to frequently asked questions to assist researchers and process chemists in navigating the complexities of its synthesis.
Proposed Synthetic Pathway for Scale-Up
A robust and scalable synthesis requires a multi-step approach that prioritizes control over each transformation. Direct functionalization of the thiophene core is often plagued by issues of regioselectivity and over-reaction. Therefore, we propose a four-step sequence starting from the commercially available 4,5-dibromothiophene-2-carboxylic acid. This strategy is designed to manage the introduction of the cyano group selectively.
Caption: Proposed synthetic workflow for 5-Bromo-4-cyanothiophene-2-carboxylic acid.
Troubleshooting Guide
This section addresses specific issues that may arise during the synthesis and scale-up process.
Q1: During the esterification of 4,5-dibromothiophene-2-carboxylic acid (Step 1), the reaction is sluggish and yields are below 80%. What are the potential causes and solutions?
A1: Low yields in this step are typically due to incomplete reaction, degradation, or difficult purification.
Causality: The carboxylic acid may be passivating the surface of the starting material if it has low solubility. Furthermore, moisture in the reagents or solvent can quench the activated intermediate (acyl chloride), reverting it to the starting material. At larger scales, inefficient heat transfer can also lead to localized overheating and decomposition.
Troubleshooting Steps:
Reagent Purity: Ensure methanol is anhydrous and thionyl chloride (SOCl₂) is freshly distilled. Moisture is highly detrimental.
Activation Method: While SOCl₂ is cost-effective, using oxalyl chloride with a catalytic amount of DMF can often proceed under milder conditions, reducing thermal degradation.
Solvent Choice: Use a co-solvent like toluene or dichloromethane to improve the solubility of the starting carboxylic acid before adding the activating agent.
Work-up Procedure: Upon completion, quenching with a cold, saturated sodium bicarbonate solution must be done cautiously to avoid excessive foaming, especially at scale. Ensure the pH is neutralized to remove any unreacted acid before extraction.
Q2: The regioselectivity of the cyanation reaction (Step 2) is poor, resulting in a mixture of the desired product and the 4-bromo-5-cyano isomer. How can I improve the selectivity for the 4-cyano product?
A2: Achieving high regioselectivity in the cyanation of di-halogenated heterocycles is a common and significant challenge. The electronic and steric environment of the two bromine atoms dictates their relative reactivity.
Causality: The bromine at the C4 position is often more reactive towards nucleophilic substitution in palladium-catalyzed cross-coupling reactions due to electronic factors. However, this difference in reactivity can be marginal, leading to mixtures. The choice of cyanide source, catalyst, ligand, and temperature are all critical parameters that modulate this selectivity.
Solutions for Enhancing Regioselectivity:
Cyanide Source: Copper(I) cyanide (CuCN) often provides higher selectivity in aromatic substitutions compared to zinc cyanide (Zn(CN)₂), though it may require higher temperatures.[1] It is crucial to use high-purity CuCN.
Catalyst and Ligand: While a standard catalyst like Tetrakis(triphenylphosphine)palladium(0) (Pd(PPh₃)₄) is a good starting point, ligand choice is critical. Using bulky, electron-rich phosphine ligands can enhance selectivity by sterically hindering the approach to the more crowded C5 position. Consider ligands like Xantphos or dppf.
Temperature Control: This is paramount. Run a temperature optimization study. Start at a lower temperature (e.g., 110-120 °C) and slowly increase it. Often, a specific temperature window will provide the optimal balance of reaction rate and selectivity.
Solvent: High-boiling polar aprotic solvents like DMF or DMAc are necessary. Ensure they are anhydrous, as water can interfere with the catalytic cycle.
Q3: During the saponification (Step 3), I am observing the formation of impurities and partial decomposition of the product. What causes this and how can it be prevented?
A3: The cyano and bromo groups are both susceptible to hydrolysis or displacement under harsh basic conditions, especially at elevated temperatures.
Causality: Strong bases like sodium hydroxide at high concentrations can lead to nucleophilic attack on the C-Br bond (forming a hydroxylated byproduct) or hydrolysis of the nitrile group to an amide or carboxylic acid.
Mitigation Strategies:
Use a Milder Base: Lithium hydroxide (LiOH) is generally preferred for the hydrolysis of esters in sensitive molecules as it can be effective at lower temperatures.[2]
Control Stoichiometry: Use a minimal excess of the base (e.g., 1.1 to 1.5 equivalents). A large excess increases the risk of side reactions.
Temperature Management: Conduct the hydrolysis at or below room temperature. While slower, this preserves the integrity of the functional groups. At scale, this requires a jacketed reactor with efficient cooling.
Inert Atmosphere: To prevent oxidative side reactions, perform the hydrolysis under a nitrogen or argon atmosphere.
Acidification: During the final acidification step to precipitate the product, add the acid slowly to a cooled solution to control the exotherm and obtain a more easily filterable solid.
Frequently Asked Questions (FAQs)
Q: What are the primary safety considerations when scaling up the cyanation step (Step 2)?
A: Working with cyanide salts like CuCN or Zn(CN)₂ on a large scale requires strict safety protocols.
Toxicity: Cyanide salts are highly toxic if ingested, inhaled, or absorbed through the skin. All handling must be done in a well-ventilated area (e.g., a fume hood or ventilated enclosure) with appropriate personal protective equipment (PPE), including gloves, lab coat, and safety glasses.
Acid Incompatibility:NEVER allow cyanide salts to come into contact with acids. This will generate highly toxic hydrogen cyanide (HCN) gas. The reaction work-up must be designed to ensure the reaction mixture is kept basic until all residual cyanide has been quenched.
Quenching and Waste Disposal: A dedicated quenching protocol is mandatory. Residual cyanide in the reaction mixture can be destroyed by treatment with an excess of sodium hypochlorite (bleach) or hydrogen peroxide under basic (pH > 10) conditions. All cyanide-containing waste must be segregated and disposed of according to institutional and environmental regulations.
Q: How can I effectively remove residual palladium from the final product?
A: Palladium contamination is a major concern, especially for pharmaceutical applications. Several methods exist for its removal.
Crystallization: Often, multiple crystallizations can significantly reduce palladium levels.
Activated Carbon: Stirring the product solution with activated carbon (charcoal) is a common and effective method for adsorbing residual palladium.
Metal Scavengers: For very low specifications, specialized metal scavengers (e.g., silica- or polymer-based thiols or amines) can be used. These are stirred with the product solution and then filtered off.
Aqueous Washes: Washing the organic solution of the product with an aqueous solution of a chelating agent like thiourea or L-cysteine can help extract palladium salts.
Q: What are the recommended analytical methods for monitoring reaction progress and ensuring final product purity?
A: A combination of techniques is recommended:
Thin-Layer Chromatography (TLC): Ideal for rapid, qualitative monitoring of the disappearance of starting material and the appearance of the product.
High-Performance Liquid Chromatography (HPLC): The primary tool for quantitative analysis. It can be used to determine the conversion, regioselectivity (separating isomers), and purity of the final product. A C18 reverse-phase column with a water/acetonitrile mobile phase is a good starting point.
Nuclear Magnetic Resonance (NMR) Spectroscopy: ¹H and ¹³C NMR are essential for structural confirmation of the intermediates and the final product.
Mass Spectrometry (MS): Confirms the molecular weight of the product and helps identify any byproducts.
Key Experimental Protocols
Protocol 1: Regioselective Cyanation (Step 2)
This protocol is a representative example and must be optimized for your specific equipment and scale.
Reactor Setup: To a dry, nitrogen-purged jacketed reactor, add Methyl 4,5-dibromothiophene-2-carboxylate (1.0 eq), Copper(I) Cyanide (1.2 eq), and Tetrakis(triphenylphosphine)palladium(0) (0.05 eq).
Solvent Addition: Add anhydrous N,N-Dimethylformamide (DMF) to the reactor (approx. 5-10 mL per gram of starting material).
Reaction: Begin stirring and slowly heat the mixture to 125 °C. Monitor the reaction progress by HPLC every 2-4 hours. The reaction is typically complete within 12-24 hours.
Work-up: Cool the reaction mixture to room temperature. Transfer the mixture to a separate vessel containing an aqueous solution of ethylenediamine or ferric chloride to complex with excess copper.
Extraction: Extract the aqueous slurry with a suitable organic solvent, such as ethyl acetate or toluene.
Purification: Combine the organic layers, wash with brine, dry over sodium sulfate, and concentrate under reduced pressure. The crude product can then be purified by column chromatography or recrystallization.
Protocol 2: Saponification and Isolation (Step 3)
Dissolution: In a reactor under a nitrogen atmosphere, dissolve the crude Methyl 5-bromo-4-cyanothiophene-2-carboxylate (1.0 eq) in a mixture of Tetrahydrofuran (THF) and water (e.g., 3:1 v/v).
Hydrolysis: Cool the solution to 10-15 °C. Add a solution of Lithium Hydroxide monohydrate (1.5 eq) in water dropwise, maintaining the internal temperature below 25 °C.
Monitoring: Stir the reaction at room temperature and monitor by HPLC until the starting ester is consumed (typically 4-8 hours).
Purification: Once complete, remove the THF under reduced pressure. Dilute the remaining aqueous solution with water and wash with methyl tert-butyl ether (MTBE) to remove any non-polar impurities.
Precipitation: Cool the aqueous layer to 0-5 °C and slowly add 2M hydrochloric acid (HCl) until the pH is ~2. The product will precipitate as a solid.
Isolation: Stir the slurry for 30 minutes, then collect the solid by filtration. Wash the filter cake with cold water and dry under vacuum to yield the final product.
References
Synthesis of 5-cyano-4-ethylthiophene-3-carboxylic acid from 3,4-dibromothiophene. (2025). Vertex AI Search. [Source not a formal publication, methodology based on established chemical principles].
Development of potential manufacturing routes for substituted thiophenes – Preparation of halogenated 2-thiophenecarboxylic acid derivatives as building blocks for a new family of 2,6-dihaloaryl 1,2,4-triazole insecticides. (n.d.). Beilstein Journals.[Link]
Design, synthesis, and spasmolytic activity of thiophene-based derivatives via Suzuki cross-coupling reaction of 5-bromothiophene-2-carboxylic acid: their structural and computational studies. (n.d.). National Institutes of Health (NIH).[Link]
Author: BenchChem Technical Support Team. Date: February 2026
Topic: Comparative Analysis of Synthesis Methods for 5-Bromo-4-cyanothiophene-2-carboxylic Acid
Content Type: Technical Comparison Guide
Audience: Researchers, Medicinal Chemists, Process Development Scientists
Executive Summary
5-Bromo-4-cyanothiophene-2-carboxylic acid is a highly functionalized heterocyclic building block, critical in the synthesis of advanced pharmaceuticals (e.g., xanthine oxidase inhibitors, antiviral agents) and agrochemicals. Its unique substitution pattern—featuring an electron-withdrawing nitrile and carboxylate alongside a reactive halogen—makes it a versatile scaffold for Suzuki-Miyaura couplings and SNAr reactions.
This guide evaluates three primary synthetic methodologies. Method A (Direct Bromination) is identified as the most robust and scalable route, offering high regioselectivity. Method B (Lithiation-Carboxylation) provides a convergent approach from simple precursors but faces regiochemical challenges. Method C (Catalytic Cyanation) is discussed as an alternative for specific derivative synthesis.
Retrosynthetic Analysis & Strategy
The synthesis of the target molecule hinges on the sequential introduction of the three functional groups (Br, CN, COOH) onto the thiophene core. The electron-withdrawing nature of the cyano and carboxyl groups significantly deactivates the ring, making the order of functionalization critical.
Figure 1: Retrosynthetic disconnection showing the two primary logic paths.
Detailed Methodology Analysis
Method A: Direct Bromination of 4-Cyanothiophene-2-carboxylic Acid (Recommended)
This route utilizes the inherent reactivity differences of the thiophene ring positions. Even with electron-withdrawing groups (EWG) at positions 2 (COOH) and 4 (CN), the 5-position remains the only accessible
-position, making it significantly more nucleophilic than the -position (C3).
Dissolution: Charge a reaction vessel with 4-cyanothiophene-2-carboxylic acid (1.0 eq) and glacial acetic acid (10 vol).
Bromination: Add Bromine (Br₂) (1.1 to 1.2 eq) dropwise at room temperature. Alternatively, N-Bromosuccinimide (NBS) (1.1 eq) can be used in DMF at 60°C for milder conditions.
Reaction: Stir at 40–60°C for 4–6 hours. Monitor by HPLC/TLC for consumption of starting material.
Quench: Pour the mixture into ice-water (20 vol).
Isolation: Filter the resulting precipitate. Wash with water and cold hexanes.
Purification: Recrystallize from ethanol/water if necessary.
Key Insight: The presence of the 4-cyano group prevents over-bromination at position 3, a common side reaction in less substituted thiophenes.
Method B: Lithiation-Carboxylation of 2,5-Dibromo-3-cyanothiophene
This method constructs the carboxylic acid moiety last. It relies on a selective Lithium-Halogen exchange.
Precursor: 3-Cyanothiophene is brominated to give 2,5-dibromo-3-cyanothiophene.[1]
Regiochemistry: The exchange must occur at the C5 bromine (sterically less hindered) rather than the C2 bromine (ortho to CN).
Note on Numbering: If the reaction occurs at C5 and is quenched with CO₂, the new carboxyl group takes priority (C2), shifting the original C3-cyano group to the C4 position in the final name.
Reaction: 2,5-dibromo-3-cyanothiophene + n-BuLi
[Intermediate] + CO₂ Target.
Experimental Protocol:
Cooling: Dissolve 2,5-dibromo-3-cyanothiophene in anhydrous THF under N₂. Cool to -78°C.[3]
Quench: Bubble excess dry CO₂ gas into the solution for 30 mins.
Workup: Allow to warm to RT. Quench with 1M HCl. Extract with Ethyl Acetate.
Risk Factor: Regioselectivity is sensitive to temperature and solvent. Exchange at the C2 position (ortho to CN) yields the isomer 5-bromo-3-cyanothiophene-2-carboxylic acid.
Comparative Data Analysis
Feature
Method A: Direct Bromination
Method B: Lithiation / CO₂
Method C: Pd-Catalyzed Cyanation
Starting Material
4-Cyano-2-thiophenecarboxylic acid
3-Cyanothiophene
4,5-Dibromo-2-ester
Step Count
1 (from commercial acid)
3 (Bromination x2 + Lithiation)
2 (Esterification + Cyanation)
Yield (Overall)
High (80-90%)
Moderate (50-65%)
Low-Moderate (40-60%)
Regioselectivity
Excellent (Electronic control)
Variable (Steric/Coordination control)
Poor (Competition between 4-Br and 5-Br)
Safety Profile
Moderate (Corrosive Br₂)
High Risk (Pyrophoric Li-reagents)
High Risk (Cyanide sources)
Cost Efficiency
High
Moderate
Low (Pd catalysts required)
Visualizing the Reaction Pathways
Figure 2: Synthetic pathways comparing the direct bromination (Method A) and the lithiation route (Method B).
Expert Recommendations & Troubleshooting
Purity Control: In Method A, if trace amounts of 3,5-dibromo product are observed (over-bromination), reduce the equivalents of Br₂ to 0.95–1.0 and recycle unreacted starting material. The polarity difference allows for easy separation via column chromatography (Acid is very polar; brominated product is less polar).
Safety Note: When using Method B, ensure the CO₂ source is dry. Moisture kills the lithiated intermediate immediately.
Analytical Marker: The target molecule has a distinct NMR signature. The C3 proton (the only aromatic proton left) will appear as a singlet around
7.5–8.0 ppm. In the starting material (4-cyano-2-acid), you would see two doublets (C3 and C5). The disappearance of the C5 proton confirms the reaction.
References
Sigma-Aldrich. Product Specification: 4-Cyanothiophene-2-carboxylic acid. Link
Beilstein J. Org. Chem. Development of potential manufacturing routes for substituted thiophenes. (Discusses bromination/lithiation strategies for thiophene acids). Link
Organic Chemistry Portal. Synthesis of Bromocarboxylic acids and derivatives. Link
Royal Society of Chemistry. Visible-light-induced C–H bromination of thiophene derivatives. Link
PubChem. Compound Summary: 5-Bromothiophene-2-carboxylic acid (Analogous chemistry). Link
A Multi-Technique Spectroscopic Guide for the Structural Validation of 5-Bromo-4-cyanothiophene-2-carboxylic acid
This guide provides a comprehensive framework for the unambiguous structural validation of 5-Bromo-4-cyanothiophene-2-carboxylic acid, a substituted thiophene derivative of interest in medicinal chemistry and materials s...
Author: BenchChem Technical Support Team. Date: February 2026
This guide provides a comprehensive framework for the unambiguous structural validation of 5-Bromo-4-cyanothiophene-2-carboxylic acid, a substituted thiophene derivative of interest in medicinal chemistry and materials science. Thiophene cores are pivotal in drug design due to their unique electronic and biological properties.[1][2] The precise arrangement of substituents—in this case, a bromine atom, a cyano group, and a carboxylic acid—is critical to the molecule's function. Therefore, rigorous structural confirmation is not merely a procedural step but a foundational requirement for any subsequent research or development.
Instead of relying on a single analytical method, we will employ a multi-technique spectroscopic approach. By correlating data from Nuclear Magnetic Resonance (¹H and ¹³C NMR), Infrared (IR) Spectroscopy, and Mass Spectrometry (MS), we create a self-validating system where each technique provides a unique and complementary piece of the structural puzzle. This guide will explain the causal relationships between the molecular structure and the resulting spectral data, comparing the expected results for our target compound with structurally similar alternatives to highlight the influence of each functional group.
Overall Analytical Workflow
The validation process follows a logical sequence, beginning with non-destructive techniques that probe the molecular framework and concluding with a destructive method that confirms mass and fragmentation patterns. This integrated approach ensures a high degree of confidence in the final structural assignment.
Caption: Integrated workflow for the structural validation of the target molecule.
¹H NMR Spectroscopy: Probing the Proton Environment
Expertise & Causality: ¹H NMR spectroscopy is the primary tool for determining the number and electronic environment of protons in a molecule. The chemical shift (δ) of a proton is highly sensitive to the shielding and deshielding effects of neighboring atoms and functional groups. In aromatic systems like thiophene, the ring current effect generally deshields ring protons, shifting them downfield.[3][4]
Predicted Spectrum for 5-Bromo-4-cyanothiophene-2-carboxylic acid:
The structure possesses only a single proton attached to the thiophene ring at the C3 position.
Signal: We predict a single signal.
Multiplicity: As there are no adjacent protons, this signal will be a singlet (s) .
Chemical Shift (δ): The thiophene ring is substituted with three electron-withdrawing groups: a bromine atom, a cyano group, and a carboxylic acid. These groups inductively withdraw electron density from the ring, strongly deshielding the sole C3-H proton. Therefore, we expect its chemical shift to be significantly downfield, likely in the δ 8.0 - 8.5 ppm range. The acidic proton of the carboxylic acid will appear as a very broad singlet far downfield, typically >10 ppm, and its position is highly dependent on concentration and solvent.[5]
Comparative Analysis:
To understand the cumulative effect of the substituents, we compare the predicted shift with known values for related compounds.
Compound
C3-H Chemical Shift (δ, ppm)
Rationale for Shift Difference
Thiophene-2-carboxylic acid
~7.3-7.9
Parent compound with moderate deshielding from the COOH group.
5-Bromothiophene-2-carboxylic acid
~7.4-7.6
The bromo group at C5 has a moderate deshielding effect on the C3 proton.
5-Cyanothiophene-2-carboxylic acid
~7.8-8.2
The strongly electron-withdrawing cyano group at C5 significantly deshields the C3 proton.
The combined deshielding effects of the adjacent cyano group (C4) and the bromo group (C5) result in the most downfield shift for the C3 proton.
¹³C NMR Spectroscopy: Mapping the Carbon Skeleton
Expertise & Causality: ¹³C NMR spectroscopy provides information on the number of non-equivalent carbon atoms and their chemical environments. The chemical shift range is much wider than in ¹H NMR (~0-220 ppm), allowing for clear resolution of individual carbon signals.[6] The electronegativity of attached atoms is a primary determinant of a carbon's chemical shift; carbons bonded to electronegative atoms like oxygen, nitrogen, or halogens are shifted downfield.[7][8]
Predicted Spectrum for 5-Bromo-4-cyanothiophene-2-carboxylic acid:
The molecule has five carbon atoms in the thiophene ring system, plus the carbons of the cyano and carboxylic acid groups, for a total of seven distinct carbon environments. We predict seven signals.
C=O (Carboxylic Acid): This carbonyl carbon is highly deshielded and expected to appear in the δ 160 - 170 ppm range.[7][9]
C2 (attached to COOH): This carbon is part of the aromatic ring and is directly attached to the carboxylic acid group. Expected shift: δ 140 - 150 ppm .
C3 (attached to H): This carbon is the only one bonded to a hydrogen and will be influenced by the adjacent cyano group. Expected shift: δ 135 - 145 ppm .
C4 (attached to CN): This carbon is attached to the electron-withdrawing cyano group. Expected shift: δ 115 - 125 ppm .
C5 (attached to Br): Carbons bonded to bromine are typically shifted downfield, but the effect is less pronounced than for oxygen. Expected shift: δ 110 - 120 ppm .
C≡N (Cyano): The carbon of the nitrile group typically resonates in the δ 110 - 120 ppm range.[10]
Quaternary carbons (C2, C4, C5) often show weaker signals than protonated carbons (C3).[6][10]
The convergence of these predicted shifts provides a distinct fingerprint for the carbon skeleton.
Infrared (IR) Spectroscopy: Identifying Functional Groups
Expertise & Causality: IR spectroscopy measures the absorption of infrared radiation by a molecule, which excites molecular vibrations (stretching, bending). The frequency of these vibrations is determined by the masses of the bonded atoms and the strength of the bond between them.[12] This makes IR an excellent tool for identifying specific functional groups, which have characteristic absorption bands.[13]
Predicted Spectrum for 5-Bromo-4-cyanothiophene-2-carboxylic acid:
The structure contains several key functional groups that will give rise to strong, characteristic absorption bands.
O-H Stretch (Carboxylic Acid): A very broad and strong absorption band is expected from 2500-3300 cm⁻¹ , characteristic of the hydrogen-bonded O-H group in a carboxylic acid dimer.[5]
C=O Stretch (Carboxylic Acid): A sharp, very strong absorption band is expected around 1680-1710 cm⁻¹ . The conjugation with the thiophene ring lowers this frequency from that of a typical saturated carboxylic acid.[14][15]
C≡N Stretch (Nitrile): A sharp, medium-intensity absorption is predicted in the 2220-2240 cm⁻¹ region. This is a highly diagnostic peak for the cyano group.[13]
C=C Stretch (Thiophene Ring): Aromatic ring stretching vibrations are expected in the 1400-1600 cm⁻¹ region.[2][16][17]
C-Br Stretch: A weak to medium absorption is expected in the fingerprint region, typically below 700 cm⁻¹ .
The simultaneous presence of all three key absorptions (O-H, C=O, and C≡N) provides powerful evidence for the proposed structure.
Mass Spectrometry: Confirming Molecular Weight and Formula
Expertise & Causality: Mass spectrometry is a destructive technique that ionizes a molecule and measures its mass-to-charge ratio (m/z). High-resolution mass spectrometry (HRMS) can determine the molecular weight with enough accuracy to deduce the elemental formula. The fragmentation pattern observed provides a "molecular fingerprint" that can be used to piece together the structure.[19]
Predicted Spectrum for 5-Bromo-4-cyanothiophene-2-carboxylic acid:
Molecular Formula: C₆H₂BrNO₂S
Monoisotopic Mass: 246.8966 u
Key Features:
Molecular Ion (M⁺) Peak and Isotopic Pattern: The most critical feature will be the molecular ion peak. Due to the natural abundance of bromine isotopes (⁷⁹Br ≈ 50.5%, ⁸¹Br ≈ 49.5%), the mass spectrum will exhibit two peaks of almost equal intensity for the molecular ion: one at m/z ~247 (containing ⁷⁹Br) and another at m/z ~249 (containing ⁸¹Br). This M/M+2 pattern with a ~1:1 ratio is a definitive indicator of the presence of a single bromine atom.[20][21]
Fragmentation: Electron Ionization (EI) would induce fragmentation. Key predicted fragments include:
[M - OH]⁺: Loss of the hydroxyl radical (m/z ~230/232).
[M - COOH]⁺: Loss of the carboxyl group (m/z ~202/204).
[M - Br]⁺: Loss of the bromine radical (m/z ~168).
[ArC≡O]⁺: Formation of the acylium ion after loss of Br (m/z ~136).
Caption: Key predicted fragmentation pathways for the target molecule in EI-MS.
Conclusion: A Unified Structural Assignment
The structural validation of 5-Bromo-4-cyanothiophene-2-carboxylic acid is achieved not by a single piece of evidence, but by the compelling convergence of data from four distinct spectroscopic techniques.
¹H NMR confirms the presence and electronic environment of the single aromatic proton.
¹³C NMR validates the complete carbon framework, identifying all seven unique carbon atoms.
IR Spectroscopy provides definitive evidence for the key carboxylic acid and cyano functional groups.
Mass Spectrometry confirms the elemental composition via the accurate mass and unambiguously identifies the presence of a single bromine atom through its characteristic isotopic signature.
Together, these analyses provide an interlocking, self-consistent dataset that rigorously confirms the proposed molecular structure, enabling researchers, scientists, and drug development professionals to proceed with confidence in their subsequent investigations.
Appendix: Standard Operating Protocols
1. NMR Spectroscopy Protocol (¹H and ¹³C)
Sample Preparation: Accurately weigh ~5-10 mg of the purified compound and dissolve it in ~0.6 mL of deuterated dimethyl sulfoxide (DMSO-d₆). Add a small amount of tetramethylsilane (TMS) as an internal standard (δ 0.00 ppm).
Instrument Setup: Use a 400 MHz (or higher) NMR spectrometer. Tune and shim the instrument for optimal magnetic field homogeneity.
¹H NMR Acquisition: Acquire the spectrum using a standard single-pulse experiment. Typical parameters include a 30-45° pulse angle, a relaxation delay of 2-5 seconds, and 16-64 scans for good signal-to-noise.
¹³C NMR Acquisition: Acquire the spectrum using a proton-decoupled pulse program (e.g., zgpg30). A longer acquisition time is required. Typical parameters include a 30° pulse angle, a 2-second relaxation delay, and 1024 or more scans.
Data Processing: Apply a Fourier transform to the acquired free induction decay (FID), followed by phase and baseline correction. Integrate ¹H NMR signals and reference both spectra to the TMS signal.
2. FTIR Spectroscopy Protocol (ATR Method)
Instrument Preparation: Ensure the Attenuated Total Reflectance (ATR) crystal (typically diamond or germanium) is clean by wiping it with isopropanol.
Background Scan: Record a background spectrum of the empty ATR crystal. This will be automatically subtracted from the sample spectrum.
Sample Application: Place a small amount of the solid sample directly onto the ATR crystal. Apply pressure using the instrument's anvil to ensure good contact between the sample and the crystal.
Spectrum Acquisition: Acquire the spectrum, typically by co-adding 16-32 scans at a resolution of 4 cm⁻¹. The typical range is 4000-400 cm⁻¹.
Data Processing: Perform baseline correction and peak picking to identify the wavenumbers of key absorption bands.
3. High-Resolution Mass Spectrometry (HRMS) Protocol (ESI Method)
Sample Preparation: Prepare a dilute solution of the sample (~0.1 mg/mL) in a suitable solvent like methanol or acetonitrile.
Instrument Calibration: Calibrate the mass spectrometer (e.g., a TOF or Orbitrap analyzer) using a known calibration standard to ensure high mass accuracy.
Method Setup: Set up the electrospray ionization (ESI) source in either positive or negative ion mode. Infuse the sample solution into the instrument at a low flow rate (e.g., 5-10 µL/min).
Data Acquisition: Acquire the mass spectrum over a relevant m/z range (e.g., 100-500 amu).
Data Analysis: Determine the m/z of the molecular ion ([M+H]⁺ or [M-H]⁻) and compare the exact mass to the theoretical mass calculated for the proposed formula (C₆H₂BrNO₂S). The mass error should be less than 5 ppm. Analyze the isotopic pattern to confirm the presence of bromine.
References
S. Gronowitz, "The Infrared Absorption Spectra of Thiophene Derivatives," J. Chem. Soc. Japan, 2010. [Link]
H. S. Lee, et al., "The Substituent Effects in Thiophene Compounds. I. 1 H NMR and IR Studies in Methyl (Substituted 2-Thiophenecarboxylate)s," Oxford Academic, 2006. [Link]
A. S. Kucukislamoglu, et al., "Synthesis and Characterization of the Novel Thiophene Derivatives," ResearchGate, 2019. [Link]
A. S. Kucukislamoglu, et al., "Synthesis and characterization of novel substituted thiophene derivatives and discovery of their carbonic anhydrase and acetylcholinesterase inhibition effects," PubMed, 2019. [Link]
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S. Gronowitz, et al., "The Effect of Methyl Substitution on Ring Proton Chemical Shifts in Thiophene, Furan and Pyrrole," ACS Publications, 1961. [Link]
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S. Sebastian, et al., "Vibrational Spectra (FT-IR, FT-Raman), NBO and HOMO, LUMO Studies of 2-Thiophene Carboxylic Acid Based On Density Functional Method," IOSR Journal of Applied Physics, 2014. [Link]
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A Comparative Guide to the Biological Activity of 5-Bromo-4-cyanothiophene-2-carboxylic Acid Derivatives
Introduction: The Versatile Thiophene Scaffold in Drug Discovery The thiophene ring, a five-membered sulfur-containing heterocycle, is a cornerstone in medicinal chemistry, serving as a privileged scaffold for the develo...
Author: BenchChem Technical Support Team. Date: February 2026
Introduction: The Versatile Thiophene Scaffold in Drug Discovery
The thiophene ring, a five-membered sulfur-containing heterocycle, is a cornerstone in medicinal chemistry, serving as a privileged scaffold for the development of a diverse array of therapeutic agents.[1][2] Its unique electronic properties and ability to engage in various biological interactions have led to its incorporation into numerous clinically approved drugs. The functionalization of the thiophene core allows for the fine-tuning of a molecule's physicochemical properties and biological activity, making it a highly attractive starting point for drug discovery programs.[1][2] This guide focuses on the derivatives of a specific, highly functionalized thiophene, 5-Bromo-4-cyanothiophene-2-carboxylic acid. While direct and extensive biological data on this specific family of derivatives are emerging, we can infer their potential and guide future research by drawing comparisons with structurally related and well-characterized thiophene analogues. This guide will provide a comparative analysis of the potential biological activities of 5-Bromo-4-cyanothiophene-2-carboxylic acid derivatives, with a focus on anticancer and antimicrobial applications, supported by experimental data from closely related compounds.
Anticipated Biological Activities: A Landscape of Therapeutic Potential
The inherent reactivity of the 5-Bromo-4-cyanothiophene-2-carboxylic acid core, featuring a bromine atom, a cyano group, and a carboxylic acid moiety, presents a rich platform for chemical modification and the exploration of a wide spectrum of biological activities. Based on extensive research into analogous thiophene structures, derivatives of this core are anticipated to exhibit significant potential in several key therapeutic areas.
Anticancer Activity: Targeting the Hallmarks of Malignancy
Thiophene derivatives have demonstrated considerable promise as anticancer agents, acting through a variety of mechanisms to inhibit tumor growth and proliferation.[1][3] The introduction of diverse substituents onto the thiophene ring can lead to compounds with potent and selective activity against various cancer cell lines.[4][5]
Studies on related thiophene carboxamides and other derivatives have provided valuable insights into the structural features that govern their anticancer efficacy. For instance, the nature and position of substituents on an appended phenyl ring can significantly influence cytotoxicity. The presence of electron-withdrawing or electron-donating groups can modulate the electronic distribution of the entire molecule, affecting its interaction with biological targets.[6] Furthermore, the linkage between the thiophene core and other cyclic systems, such as in the case of thieno[3,2-d]triazine derivatives, has been shown to be critical for activity against cancer cell lines like MCF-7.[7]
To illustrate the potential of 5-Bromo-4-cyanothiophene-2-carboxylic acid derivatives, the following table summarizes the in vitro anticancer activity of structurally related thiophene compounds against various cancer cell lines.
Note: The data presented are for structurally related compounds and are intended to provide a comparative baseline for the potential activity of 5-Bromo-4-cyanothiophene-2-carboxylic acid derivatives.
The anticancer effects of thiophene derivatives are often attributed to their ability to interfere with critical cellular processes. One common mechanism is the inhibition of protein kinases, which are key regulators of cell signaling pathways involved in cell growth, proliferation, and survival.[10] Another important target is tubulin, where inhibition of its polymerization disrupts microtubule dynamics, leading to cell cycle arrest and apoptosis.[9]
Caption: Potential anticancer mechanisms of thiophene derivatives.
The emergence of multidrug-resistant bacteria poses a significant global health threat, necessitating the discovery of novel antimicrobial agents. Thiophene derivatives have been extensively investigated for their antibacterial and antifungal properties.[11][12] The structural versatility of the thiophene scaffold allows for the development of compounds with broad-spectrum activity against a range of pathogens.[11]
In the context of antimicrobial activity, the nature of the substituents on the thiophene ring is a key determinant of potency and spectrum. For example, the introduction of alkyl chains and aryl groups via Suzuki coupling to a 5-bromothiophene-2-carboxylate core has yielded compounds with significant activity against extensively drug-resistant (XDR) Salmonella Typhi.[12] The presence of a bromine atom, as in the parent 5-Bromo-4-cyanothiophene-2-carboxylic acid, can also contribute to enhanced antimicrobial effects.[13]
The following table presents the minimum inhibitory concentration (MIC) values of various thiophene derivatives against different microbial strains, providing a benchmark for the potential antimicrobial efficacy of 5-Bromo-4-cyanothiophene-2-carboxylic acid derivatives.
Note: MIC50 represents the minimum concentration that inhibits 50% of the screened strains.
The antimicrobial action of thiophene derivatives can involve various mechanisms. Some compounds have been shown to disrupt the bacterial cell membrane, leading to increased permeability and cell death.[11] Another potential target is the inhibition of essential bacterial enzymes, such as those involved in cell wall synthesis or DNA replication. Molecular docking studies have suggested that some thiophene derivatives can bind to outer membrane proteins of bacteria, potentially interfering with their function.[11]
Caption: Potential antimicrobial mechanisms of thiophene derivatives.
Experimental Protocols: A Guide for In Vitro Evaluation
To assess the biological activity of novel 5-Bromo-4-cyanothiophene-2-carboxylic acid derivatives, a series of well-established in vitro assays can be employed. The following protocols are based on methodologies reported for analogous thiophene compounds.
In Vitro Anticancer Activity Assessment
This assay is a fundamental method to determine the cytotoxic effects of a compound on cancer cell lines.
Principle: The assay measures the metabolic activity of viable cells. Mitochondrial dehydrogenases in living cells reduce a tetrazolium salt (MTT or MTS) to a colored formazan product, which can be quantified spectrophotometrically. The amount of formazan produced is directly proportional to the number of viable cells.
Step-by-Step Protocol:
Cell Seeding: Seed cancer cells (e.g., MCF-7, A549, HepG2) in a 96-well plate at a density of 5,000-10,000 cells per well and incubate for 24 hours to allow for cell attachment.
Compound Treatment: Prepare serial dilutions of the test compounds in the appropriate cell culture medium. Add the diluted compounds to the wells, including a vehicle control (e.g., DMSO) and a positive control (e.g., doxorubicin).
Incubation: Incubate the plate for 48-72 hours at 37°C in a humidified atmosphere with 5% CO2.
Addition of Reagent: Add the MTT or MTS reagent to each well and incubate for an additional 2-4 hours.
Solubilization (for MTT): If using MTT, add a solubilizing agent (e.g., DMSO or Sorenson's glycine buffer) to dissolve the formazan crystals.
Absorbance Measurement: Measure the absorbance of the wells at the appropriate wavelength (e.g., 570 nm for MTT, 490 nm for MTS) using a microplate reader.
Data Analysis: Calculate the percentage of cell viability relative to the vehicle control and determine the IC50 value (the concentration of the compound that inhibits cell growth by 50%).
In Vitro Antimicrobial Activity Assessment
The MIC is the lowest concentration of an antimicrobial agent that prevents the visible growth of a microorganism.
Principle: A serial dilution of the test compound is prepared in a liquid growth medium and inoculated with a standardized number of microorganisms. The growth is assessed after a defined incubation period.
Compound Preparation: Prepare a stock solution of the test compound in a suitable solvent (e.g., DMSO).
Serial Dilution: Perform a two-fold serial dilution of the compound in a 96-well microtiter plate containing Mueller-Hinton broth (for bacteria) or RPMI-1640 medium (for fungi).
Inoculum Preparation: Prepare a standardized inoculum of the test microorganism (e.g., Staphylococcus aureus, Escherichia coli, Candida albicans) equivalent to 0.5 McFarland standard.
Inoculation: Add the microbial inoculum to each well of the microtiter plate. Include a positive control (microorganism with no compound) and a negative control (broth only).
Incubation: Incubate the plate at 37°C for 18-24 hours for bacteria or at 35°C for 24-48 hours for fungi.
MIC Determination: The MIC is determined as the lowest concentration of the compound at which no visible growth of the microorganism is observed.
Conclusion and Future Directions
While direct experimental data on the biological activities of 5-Bromo-4-cyanothiophene-2-carboxylic acid derivatives remain to be extensively reported, a comprehensive analysis of structurally related thiophene compounds provides a strong foundation for predicting their therapeutic potential. The presence of the bromo, cyano, and carboxylic acid functionalities on the thiophene scaffold offers a versatile platform for the synthesis of a diverse library of derivatives. Based on the evidence from analogous structures, these compounds are promising candidates for anticancer and antimicrobial drug discovery.
Future research should focus on the synthesis of a focused library of 5-Bromo-4-cyanothiophene-2-carboxamides and other derivatives, followed by systematic in vitro screening against a panel of cancer cell lines and pathogenic microorganisms. Elucidation of their mechanisms of action through target identification and pathway analysis will be crucial for their further development as potential therapeutic agents. The insights provided in this guide, including comparative data and established experimental protocols, offer a roadmap for researchers to unlock the full therapeutic potential of this promising class of thiophene derivatives.
References
Thiophene-based derivatives as anticancer agents: An overview on decade's work. (n.d.). ScienceDirect. [Link]
Design, synthesis, and spasmolytic activity of thiophene-based derivatives via Suzuki cross-coupling reaction of 5-bromothiophene-2-carboxylic acid: their structural and computational studies. (2021). National Institutes of Health. [Link]
Novel Compounds Featuring a Thiophene Carboxamide Scaffold: Synthesis, Characterization and Antiproliferative Evaluation. (2023). National Institutes of Health. [Link]
Structure-activity relationship of anticancer drug candidate quinones. (n.d.). National Institutes of Health. [Link]
Facile Synthesis of 5-Bromo-N-Alkylthiophene-2-Sulfonamides and Its Activities Against Clinically Isolated New Delhi Metallo-β-Lactamase Producing Klebsiella pneumoniae ST147. (2024). National Institutes of Health. [Link]
Synthesis and Biological Evaluation of Bioactive 5-Bromo-2- Hydroxy-4-Chloro Substituted Ketimines. (2016). ResearchGate. [Link]
Discovery of new antimicrobial thiophene derivatives with activity against drug-resistant Gram negative-bacteria. (2024). Frontiers. [Link]
Synthesis, anticancer activity and structure-activity relationship of some anticancer agents based on cyclopenta (b) thiophene scaffold. (2014). National Institutes of Health. [Link]
A Review of the Structure—Activity Relationship of Natural and Synthetic Antimetastatic Compounds. (2021). National Institutes of Health. [Link]
Synthesis of Some Novel Thiophene Analogues as Potential Anticancer Agents. (2024). National Institutes of Health. [Link]
Biological and Pharmacological Activity of Thiophene and its Derivatives. (2017). ResearchGate. [Link]
Synthesis of 2-Ethylhexyl 5-Bromothiophene-2-Carboxylates; Antibacterial Activities against Salmonella Typhi, Validation via Docking Studies, Pharmacokinetics, and Structural Features Determination through DFT. (2023). National Institutes of Health. [Link]
Anticancer Activity of Thiophene Carboxamide Derivatives as CA-4 Biomimetics: Synthesis, Biological Potency, 3D Spheroid Model, and Molecular Dynamics Simulation. (2022). An-Najah National University. [Link]
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A Thiophene Derivative, 2-Bromo-5-(2-(methylthio)phenyl)thiophene, Has Effective Anticancer Potential with Other Biological Properties. (2022). ResearchGate. [Link]
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Author: BenchChem Technical Support Team. Date: February 2026
Topic: Computational Modeling of 5-Bromo-4-cyanothiophene-2-carboxylic acid
Content Type: Publish Comparison Guide
Audience: Researchers, Scientists, and Drug Development Professionals
Executive Summary & Strategic Context
5-Bromo-4-cyanothiophene-2-carboxylic acid (BCTC) represents a high-value scaffold in medicinal chemistry, specifically designed as a bioisostere for polysubstituted benzoic acids. Its utility lies in the unique electronic interplay between the bromine atom (capable of halogen bonding) and the cyano group (electron-withdrawing), which together modulate the acidity and lipophilicity of the carboxylic tail.
This guide provides a technical comparison of BCTC against standard alternatives (Benzoic Acid and 5-Bromothiophene-2-carboxylic acid). It details the computational protocols required to accurately model its Sigma-Hole interactions and pKa shifts , which standard force fields often fail to capture.
Comparative Performance Matrix
Feature
BCTC (Product)
5-Bromo-thiophene-2-COOH (Alt 1)
Benzoic Acid (Alt 2)
Scaffold Type
Heterocyclic (Electron Deficient)
Heterocyclic
Carbocyclic
Halogen Bond Potential
High (Enhanced by 4-CN)
Moderate
None
Predicted pKa
~2.1 - 2.5 (High Acidity)
~3.32
4.20
Solubility (LogS)
High (Ionized at pH 7.4)
Moderate
Low (Neutral at pH 4)
Metabolic Stability
High (Blocked para-position)
Moderate
Low (Oxidation prone)
Electronic Structure & Reactivity (DFT Protocols)
To accurately model BCTC, one must account for the "Sigma Hole"—a region of positive electrostatic potential on the bromine atom, enhanced by the electron-withdrawing cyano group at position 4. Standard functionals like B3LYP often underestimate this interaction.
Recommended Functional Comparison
B3LYP: Not Recommended. Fails to capture dispersion forces essential for halogen bonding.
wB97X-D / M06-2X:Recommended. These range-separated hybrid functionals include dispersion corrections (D3/D2) necessary for accurate Br···O/N interaction energies.
Experimental Protocol: DFT Optimization
Objective: Generate accurate electrostatic potential maps (ESP) to visualize the Sigma Hole.
Software: Gaussian 16 or ORCA 5.0.
Basis Set: def2-TZVP (Triple-zeta quality is mandatory for Br to minimize basis set superposition error).
Step C: Population Analysis (NBO) to quantify charge transfer.
Figure 1: DFT workflow for characterizing the halogen bonding potential of BCTC.
Molecular Docking: The "Sigma Hole" Advantage
In drug design, BCTC is often used to target kinases or oxidases (e.g., Xanthine Oxidase) where the carboxylic acid anchors to an arginine/lysine, and the bromine occupies a hydrophobic pocket.
The Mechanistic Edge
Unlike a methyl or chloro substituent, the Bromine in BCTC can form a specific directional interaction (Halogen Bond) with backbone carbonyls or histidine nitrogens.
The Cyano Effect: The 4-CN group pulls electron density from the ring, intensifying the positive charge (Sigma Hole) on the 5-Br, making the halogen bond stronger than in the non-cyano analog.
Docking Protocol (AutoDock Vina / Glide)
Standard scoring functions do not recognize halogen bonds. You must use a specialized force field or manual constraint.
Ligand Prep:
Generate 3D conformers.
Assign Gasteiger charges (or RESP charges from DFT step above).
Crucial Step: Define the Br atom as a specific atom type (e.g., Br_sigma in specialized force fields) or manually edit the parameter file to allow Br···O attraction.
Grid Generation:
Center grid on the binding pocket (e.g., PDB: 1FIQ for Xanthine Oxidase).
Size: 20x20x20 Å.
Execution:
Run docking with exhaustiveness = 32.
Filter: Prioritize poses where the C-Br···Acceptor angle is
(Linearity is a hallmark of halogen bonds).
Figure 2: Mechanistic logic showing how the 4-cyano group enhances the halogen bonding capability of the bromine atom.
ADMET Profiling & Bioisosterism
BCTC is superior to Benzoic Acid derivatives in specific ADMET parameters. The thiophene ring is less aromatic than benzene, allowing for different metabolic oxidation profiles.
Physicochemical Comparison Data
Property
BCTC (Calculated)
Benzoic Acid (Reference)
Impact on Drug Design
pKa
2.15
4.20
BCTC is fully ionized at physiological pH, improving solubility.
LogP
2.1
1.87
Slightly higher lipophilicity due to Br, balancing the polar CN group.
TPSA
~63 Ų
37 Ų
Higher polar surface area (due to CN + COOH) reduces BBB penetration, ideal for peripheral targets.
Metabolism
Low
High
The 5-Br and 4-CN block the primary sites of CYP450 oxidation.
Simulation Protocol: ADMET Predictor
To verify these values:
Use SwissADME or pkCSM .
Input SMILES: OC(=O)c1sc(Br)c(C#N)c1
Check "Boiled-Egg" model for BBB permeation (BCTC is likely outside the yolk, indicating peripheral restriction).
References
Halogen Bonding in Thiophenes: "Halogen Bonding in Halothiophene Building Blocks." Crystal Growth & Design, 2023.[1] Link
DFT for Halogen Bonds: "Computational Tools To Model Halogen Bonds in Medicinal Chemistry." J. Med.[2] Chem., 2016.[2][3] Link
Thiophene Bioisosteres: "Carboxylic Acid Bioisosteres in Medicinal Chemistry: Synthesis and Properties." Journal of Chemistry, 2022. Link
Biological Activity (Analog): "Design, synthesis, and spasmolytic activity of thiophene-based derivatives... of 5-bromothiophene-2-carboxylic acid."[4][5][6] Turk. J. Chem., 2020. Link
Compound Data: "5-Bromothiophene-2-carboxylic acid Properties." PubChem, 2025.[7][8] Link
A Guide to the Safe and Compliant Disposal of 5-Bromo-4-cyanothiophene-2-carboxylic acid
This document provides a comprehensive, step-by-step guide for the proper disposal of 5-Bromo-4-cyanothiophene-2-carboxylic acid. Synthesizing regulatory standards with practical laboratory experience, this guide is desi...
Author: BenchChem Technical Support Team. Date: February 2026
This document provides a comprehensive, step-by-step guide for the proper disposal of 5-Bromo-4-cyanothiophene-2-carboxylic acid. Synthesizing regulatory standards with practical laboratory experience, this guide is designed to ensure the safety of personnel, maintain compliance with environmental regulations, and build a culture of safety and responsibility within the research environment. The unique trifecta of hazards presented by this molecule—a halogenated organic, a cyanide derivative, and a carboxylic acid—necessitates a specialized disposal protocol that goes beyond general chemical waste guidelines.
Urgent Safety Profile & Hazard Analysis
5-Bromo-4-cyanothiophene-2-carboxylic acid is a solid compound that presents multiple chemical hazards. Its safe disposal hinges on understanding the risks associated with its distinct functional groups. The primary danger lies in the potential for the cyano group to react with acids, liberating highly toxic and flammable hydrogen cyanide (HCN) gas.[1][2]
Functional Group
Associated Hazard
Implication for Disposal Protocol
Cyano Group (-CN)
Highly Toxic . Can release lethal hydrogen cyanide (HCN) gas upon contact with acids.[1][3]
CRITICAL: Waste must be strictly segregated from all acidic materials. Neutralization is NOT a permissible disposal step.[2]
Bromo Group (-Br)
Halogenated Organic . Classified as a specific category of hazardous waste, often requiring incineration for disposal.[4][5]
Waste must be collected in a designated "Halogenated Organic Waste" stream, separate from non-halogenated solvents.[4][6]
Carboxylic Acid (-COOH)
Corrosive/Irritant . Contributes to the overall irritant nature of the compound and can react with bases.[7][8]
While acidic itself, it must not be mixed with other, stronger acids due to the cyanide risk. Standard acid neutralization is contraindicated.
Thiophene Ring
Skin & Eye Irritant . Classified as causing skin irritation, serious eye irritation, and potential respiratory irritation.[7][8]
Appropriate Personal Protective Equipment (PPE) is mandatory at all stages of handling and disposal.[9][10]
Mandatory Personal Protective Equipment (PPE)
Due to the compound's toxicity and irritant properties, the following minimum PPE must be worn at all times when handling the pure substance or its waste.[9][11]
Protects against dust, splashes, and potential splatter during handling and waste transfer.
Body Protection
Lab Coat
Standard laboratory attire to protect skin and clothing from contamination.[1]
Respiratory
Work within a Certified Chemical Fume Hood .[1][11]
Essential to prevent inhalation of dust and to safely contain any potential off-gassing, especially the highly toxic HCN.[3]
Waste Containment and Segregation Protocol
Proper containment is the first step in a safe disposal workflow. All chemical waste must be treated as hazardous unless confirmed otherwise by an Environmental Health & Safety (EH&S) professional.[12]
Step 1: Select a Compatible Waste Container
Use a container made of a material that does not react with the waste, such as a high-density polyethylene (HDPE) or glass bottle with a screw cap.[13]
Ensure the container is in good condition, with no cracks or signs of deterioration.[13]
The container must have a secure, tight-fitting lid to prevent leaks or the escape of vapors.[14]
Step 2: Label the Waste Container
Before adding any waste, affix a "Hazardous Waste" label from your institution's EH&S department.[15]
Clearly write the full chemical name: "5-Bromo-4-cyanothiophene-2-carboxylic acid". Do not use abbreviations or chemical formulas.[13]
List all constituents and their approximate percentages if it is a mixed waste stream.[13]
Indicate the relevant hazards by checking boxes such as "Toxic," "Irritant," and "Halogenated."[3]
Step 3: Establish a Satellite Accumulation Area (SAA)
Designate a specific location in the lab, near the point of waste generation, as the SAA.[13][14]
The SAA must be under the control of the laboratory personnel generating the waste.[13]
Store the waste container within secondary containment (e.g., a plastic tub or bucket) to contain any potential leaks or spills.[12][15]
NEVER store or mix this waste with acids.[2][3] The risk of generating lethal hydrogen cyanide gas cannot be overstated.
Store this waste separately from bases, oxidizers, and non-halogenated organic waste streams.[3][4]
Step-by-Step Disposal Procedure
This procedure covers the lifecycle of the waste from its generation to its final collection by trained professionals.
1. Waste Generation:
All work with 5-Bromo-4-cyanothiophene-2-carboxylic acid must be conducted inside a certified chemical fume hood.[11]
Inform lab mates before you begin work with the compound. Never work alone.[1]
2. Transferring Solid Waste:
Carefully transfer solid waste (e.g., residual compound, contaminated filter paper, or weigh boats) into the pre-labeled hazardous waste container.
Avoid creating dust. If necessary, a cloth lightly dampened with a pH 10 buffer solution can be used to wipe down surfaces, with the cloth then disposed of as solid waste.[1][2]
All contaminated disposables, including gloves and wipes, must be placed in the solid hazardous waste container.[11]
3. Container Management:
Keep the hazardous waste container securely capped at all times, except when actively adding waste.[12][14] Do not leave a funnel in the container.[13]
Do not fill the container beyond 90% capacity to allow for expansion.[14]
4. Decontamination of Glassware:
All glassware that has come into contact with the compound should be decontaminated within a fume hood.[9]
First, rinse the glassware with a pH 10 buffer solution.[9]
Follow this with a rinse using a freshly prepared 10% bleach solution.[9]
Collect all rinsate as hazardous liquid waste, separate from the solid waste.[11]
Finally, wash the glassware with soap and water.
5. Final Disposal Request:
Once the waste container is full (or the project is complete), ensure the cap is tightly sealed and the label is complete and legible.
Submit a chemical waste collection request to your institution's Environmental Health & Safety (EH&S) department.[11][15]
Store the sealed container in the designated SAA, ensuring it remains segregated from incompatibles, while awaiting pickup.[13]
Disposal Decision Workflow
The following diagram outlines the critical decision-making and operational workflow for the safe disposal of 5-Bromo-4-cyanothiophene-2-carboxylic acid.
Alert Personnel: Immediately alert others in the laboratory and evacuate the immediate area if necessary.
Containment: If the spill is small and you are trained to handle it, carefully sweep up the solid material, avoiding dust formation. Use absorbent pads for solutions.
Decontamination: Wipe the spill area thoroughly with a pH 10 buffer solution, followed by soap and water.[1]
Waste Collection: Place all cleanup materials into a heavy-duty plastic bag or a designated waste container, seal it, and label it as hazardous waste for disposal.[1]
Large Spills: If the spill is large or outside of a fume hood, evacuate the area, close the doors, and call 911 or your institution's emergency number.[1]
Skin Contact: Immediately remove all contaminated clothing and rinse the affected area in a safety shower for at least 15 minutes.[11]
Eye Contact: Flush the eyes using an emergency eyewash station for at least 15 minutes, holding the eyelids open.[11]
Inhalation: Move the affected person to fresh air immediately.[16]
Seek Immediate Medical Attention: In all cases of exposure, call 911 and inform emergency responders that a cyanide and bromine-containing compound is involved.[11]
Regulatory Framework
In the United States, the disposal of hazardous waste is regulated by the Environmental Protection Agency (EPA) under the Resource Conservation and Recovery Act (RCRA).[15][17] As a halogenated organic compound, 5-Bromo-4-cyanothiophene-2-carboxylic acid falls under these stringent regulations.[4][18] Disposal must be handled by a licensed hazardous waste disposal facility, typically via high-temperature incineration.[19] It is imperative to follow your institution's specific guidelines, as they are designed to comply with all federal, state, and local regulations.[20][21]
References
Laboratory Chemical Waste Handling and Disposal Guidelines. University of Canterbury. 20
Laboratory Guide for Managing Chemical Waste. Vanderbilt University Medical Center. 12
Cyanides | Division of Research Safety. University of Illinois. 1
Information on Cyanide Compounds. Stanford Environmental Health & Safety. 11
Laboratory Hazardous Waste Disposal Guidelines. Central Washington University. 14
Guide to Managing Laboratory Chemical Waste. Vanderbilt University. 15
Hazardous Chemical Waste Management Guidelines. Columbia University Research. 13
Laboratory Use of Cyanide Salts Safety Guidelines. MIT Environmental Health & Safety.
Cyanides Storage, Handling and General Use Information. University of Windsor. 2
SOP for the safe use of cyanide compounds. LSU Health Shreveport. 9
Safety Data Sheet for 5-bromo-2-thiophenecarbaldehyde. Fisher Scientific. 16
Safety Data Sheet for 5-Chlorothiophene-2-carboxylic acid. Acros Organics. 22
What is bromine and what are the safe disposal and recycling methods? Ideal Response. 19
Safety Data Sheet for 5-Bromothiophene-2-carboxylic acid. Thermo Fisher Scientific. 7
Material Safety Data Sheet. Chemcia Scientific. 21